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(1-ethyl-1H-indol-6-yl)methanamine Documentation Hub

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  • Product: (1-ethyl-1H-indol-6-yl)methanamine
  • CAS: 1482843-44-6

Core Science & Biosynthesis

Foundational

Technical Guide: Stability and Degradation of (1-ethyl-1H-indol-6-yl)methanamine

The following technical guide details the stability profile, degradation mechanisms, and handling protocols for (1-ethyl-1H-indol-6-yl)methanamine . This document is structured for researchers and formulation scientists,...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the stability profile, degradation mechanisms, and handling protocols for (1-ethyl-1H-indol-6-yl)methanamine . This document is structured for researchers and formulation scientists, synthesizing structural reactivity analysis with ICH-compliant stress testing methodologies.

Executive Summary

(1-ethyl-1H-indol-6-yl)methanamine (Structure: Indole core,


-ethylated at position 1, primary methanamine at position 6) presents a distinct stability profile governed by two competing reactive motifs: the electron-rich indole system  and the nucleophilic primary benzylic amine .

While the


-ethyl group protects the indole nitrogen from direct oxidation, the C6-methanamine moiety renders the molecule highly susceptible to oxidative deamination  and atmospheric carboxylation  (carbamate formation). Furthermore, the indole C2-C3 bond remains a chromophore sensitive to photo-oxidative cleavage. This guide outlines the mechanistic basis of these instabilities and provides validated protocols for their mitigation.

Structural Reactivity & Pharmacophore Analysis

To predict degradation, we must first dissect the molecule into its reactive pharmacophores.

Structural MotifReactivity ProfilePrimary Degradation Risk
Primary Amine (-CH₂NH₂) High Nucleophilicity, Basic (pKa ~9-10)Carbamylation (CO₂ absorption), Dimerization (Schiff base formation).
Benzylic Carbon (C6-CH₂-) Activated C-H bonds (Bond Dissociation Energy ~85 kcal/mol)Auto-oxidation to aldehyde via radical abstraction.
Indole Core (Electron-Rich) High HOMO energy, UV-absorbingPhoto-oxidation at C2/C3, Electrophilic attack.
N-Ethyl Group Steric bulk, Inductive effect (+I)Increases electron density of the ring, slightly accelerating ring oxidation compared to naked indole.

Degradation Mechanisms

The degradation of (1-ethyl-1H-indol-6-yl)methanamine follows three distinct pathways. Understanding these is critical for interpreting impurity profiles in HPLC/LC-MS.

Pathway A: Oxidative Deamination (The "Benzylic" Route)

This is the most pervasive pathway in solution state. Dissolved oxygen abstracts a benzylic hydrogen (facilitated by the aromatic ring), forming an imine intermediate which hydrolyzes to the corresponding aldehyde.

  • Product: 1-ethyl-1H-indole-6-carbaldehyde.

  • Secondary Reaction: The newly formed aldehyde reacts with the parent amine to form a Schiff Base Dimer , often seen as a late-eluting impurity in RPLC.

Pathway B: Atmospheric Carboxylation

Primary amines are efficient CO₂ scrubbers. Exposure to air results in the rapid formation of carbamate salts.

  • Mechanism:

    
    
    
  • Observation: White crust formation on the solid material; shift in solubility profile. Reversible upon acidification.

Pathway C: Indole Photo-Oxidation

Under UV/VIS light, the indole ring can generate singlet oxygen (


) or radical cations.
  • Mechanism: Attack at the C2-C3 double bond leads to a dioxetane intermediate, cleaving to form N-ethyl-formylamino-benzaldehyde derivatives (oxidative ring opening) or oxindoles .

Visualization: Degradation Pathways

The following diagram maps the kinetic flow of these degradation events.

DegradationPathways Parent (1-ethyl-1H-indol-6-yl)methanamine Radical Benzylic Radical Intermediate Parent->Radical Oxidation (O2/Metal ions) Carbamate Impurity C: Carbamate Salt (Solid State) Parent->Carbamate +CO2 (Air Exposure) Dioxetane 2,3-Dioxetane Intermediate Parent->Dioxetane hν (UV Light) + O2 Imine Imine Intermediate Radical->Imine -H• Aldehyde Impurity A: 1-ethyl-1H-indole-6-carbaldehyde Imine->Aldehyde +H2O (Hydrolysis) Dimer Impurity B: Schiff Base Dimer Aldehyde->Dimer + Parent Amine (Condensation) Oxindole Impurity D: Oxindole Derivative Dioxetane->Oxindole Rearrangement

Caption: Mechanistic map of oxidative, hydrolytic, and photolytic degradation pathways for (1-ethyl-1H-indol-6-yl)methanamine.

Stability Profiling & Stress Testing Protocols

To validate the stability profile, a "Forced Degradation" study (Stress Testing) is required.[1] This protocol is designed to force the generation of impurities to develop a stability-indicating analytical method.

Stress Conditions Matrix

Perform these tests at a concentration of 1 mg/mL in an inert solvent (e.g., Acetonitrile/Water).

Stress TypeConditionDurationExpected Mechanism
Acid Hydrolysis 0.1 N HCl, 60°C24 HoursAmine protonation (stabilizing). Indole polymerization (potential).
Base Hydrolysis 0.1 N NaOH, 60°C24 HoursMinimal degradation expected (Indoles are base-stable).
Oxidation 3% H₂O₂, RT2-4 HoursRapid. Aldehyde formation (Impurity A) and N-oxide formation.
Thermal 60°C (Solid State)7 DaysDimerization; Carbamate formation if not sealed.
Photolytic 1.2 million lux hours--Indole ring opening; discoloration (yellowing).
Analytical Methodology (HPLC-UV)

A standard C18 gradient is usually sufficient, but the basic amine requires pH control to prevent peak tailing.

  • Column: C18 (e.g., Waters XBridge or Agilent Zorbax), 3.5 µm, 4.6 x 150 mm.

  • Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 10.0) or 0.1% TFA (pH 2.0). Note: High pH is preferred for basic amines to ensure deprotonation and sharp peaks.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 95% B over 20 minutes.

  • Detection: UV at 280 nm (Indole absorption max) and 220 nm (Amide/general).

Experimental Workflow: Stability Assessment

The following Graphviz diagram outlines the logical workflow for assessing the stability of a new batch of this compound.

StabilityWorkflow Start Batch Synthesis (1-ethyl-1H-indol-6-yl)methanamine InitialQC Initial QC (NMR, HPLC >98%) Start->InitialQC Split Sample Aliquoting InitialQC->Split StressAcid Acid Stress (0.1N HCl) Split->StressAcid StressOx Oxidative Stress (H2O2) Split->StressOx StressPhoto Photo Stress (ICH Q1B) Split->StressPhoto Quench Quench & Neutralize StressAcid->Quench StressOx->Quench StressPhoto->Quench Analysis LC-MS Analysis (Impurity Tracking) Quench->Analysis Decision Degradation > 10%? Analysis->Decision Report Generate Stability Profile Report Decision->Report Yes (Identify Impurities) Decision->Report No (Confirm Stability)

Caption: Step-by-step workflow for forced degradation and stability assessment.

Storage and Handling Protocols

Based on the degradation mechanisms identified, the following handling procedures are mandatory to maintain compound integrity (>98% purity).

Solid State Storage
  • Temperature: Store at -20°C for long-term storage. 4°C is acceptable for active use (< 1 month).

  • Atmosphere: Must be stored under Argon or Nitrogen . The primary amine avidly absorbs CO₂ from the air.

  • Container: Amber glass vials (Type I borosilicate) with Teflon-lined screw caps. Avoid clear glass due to indole photosensitivity.

Solution Handling
  • Solvents: Dissolve in degassed DMSO or Methanol. Avoid acetone or aldehydes (immediate Schiff base formation).

  • pH Sensitivity: Avoid prolonged exposure to acidic aqueous solutions, which may promote polymerization of the indole ring.

  • Use-Life: Solutions in DMSO are stable for ~1 month at -20°C. Aqueous solutions should be prepared fresh.

Safety (MSDS Context)
  • Toxicity: Indole derivatives are often biologically active. Treat as a potential irritant and sensitizer.

  • PPE: Standard lab coat, nitrile gloves, and safety glasses. Work within a fume hood to avoid inhalation of amine vapors.

References

  • PubChem. 1-(1H-indol-6-yl)methanamine | C9H10N2.[2] National Library of Medicine. Available at: [Link]

  • Sundberg, R. J.The Chemistry of Indoles. Academic Press, 1996.
  • International Conference on Harmonisation (ICH). Stability Testing of New Drug Substances and Products Q1A(R2). Available at: [Link]

  • Baertschi, S. W., et al.Pharmaceutical Stress Testing: Predicting Drug Degradation. CRC Press, 2011.
  • Li, X., et al. "Aerobic Oxidation Approaches to Indole-3-carboxylates." Organic Letters, 2019. Available at: [Link] (Mechanistic insight into indole oxidation).

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Quantitative Analysis of (1-ethyl-1H-indol-6-yl)methanamine

Foreword for the Researcher In the landscape of pharmaceutical development, the rigorous and precise quantification of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of safety, efficacy...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword for the Researcher

In the landscape of pharmaceutical development, the rigorous and precise quantification of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of safety, efficacy, and regulatory compliance. This document provides a comprehensive guide to the analytical quantification of (1-ethyl-1H-indol-6-yl)methanamine, a novel indoleamine derivative. As a Senior Application Scientist, my objective is not merely to present protocols, but to instill a deeper understanding of the methodological choices, the underlying scientific principles, and the framework for robust validation.

The following sections are structured to empower researchers, scientists, and drug development professionals with two distinct, validated analytical methods: a widely accessible High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method, and a highly sensitive and specific Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method. Each protocol is accompanied by a detailed explanation of the experimental rationale, a step-by-step guide, and a comprehensive validation strategy aligned with the International Council for Harmonisation (ICH) guidelines.[1][2] This ensures that the developed methods are not only scientifically sound but also meet global regulatory expectations.

Introduction to (1-ethyl-1H-indol-6-yl)methanamine

(1-ethyl-1H-indol-6-yl)methanamine is a primary amine derivative of the indole scaffold. The indole ring system is a prevalent motif in numerous biologically active compounds and natural products, including alkaloids and neurotransmitters.[3] The presence of the primary amine group and the indole nucleus dictates the physicochemical properties of the molecule, influencing its solubility, chromatographic behavior, and spectroscopic characteristics. A thorough understanding of these properties is paramount for the development of selective and sensitive analytical methods.

Method 1: Quantification by High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

The HPLC-UV method is a robust and widely used technique for the quantification of APIs in bulk drug substances and pharmaceutical formulations.[4] This method leverages the chromophoric nature of the indole ring to detect and quantify (1-ethyl-1H-indol-6-yl)methanamine.

Principle and Rationale

This method employs reversed-phase HPLC, where the analyte is separated on a non-polar stationary phase with a polar mobile phase. The ethyl-indole moiety of the target compound provides sufficient hydrophobicity for retention on a C18 column. The primary amine group can cause peak tailing due to its interaction with residual silanols on the silica-based stationary phase; this is mitigated by using a modern, end-capped column and by the addition of a competing amine, such as triethylamine, to the mobile phase.[5] UV detection is set at the wavelength of maximum absorbance of the indole ring to ensure optimal sensitivity.

Experimental Protocol

2.2.1. Materials and Reagents

  • (1-ethyl-1H-indol-6-yl)methanamine reference standard

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Water (HPLC grade)

  • Ammonium acetate (HPLC grade)

  • Formic acid (ACS grade)

  • Triethylamine (HPLC grade)

2.2.2. Instrumentation and Chromatographic Conditions

ParameterCondition
HPLC System Agilent 1260 Infinity II or equivalent
Column Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm
Mobile Phase A 10 mM Ammonium Acetate in Water with 0.1% Formic Acid and 0.05% Triethylamine
Mobile Phase B Acetonitrile
Gradient 10% B to 70% B over 10 minutes, then hold at 70% B for 2 minutes, return to 10% B and equilibrate for 3 minutes
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 µL
UV Detection 280 nm

2.2.3. Standard and Sample Preparation

  • Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of (1-ethyl-1H-indol-6-yl)methanamine reference standard and dissolve in 10 mL of methanol.

  • Working Standard Solutions: Prepare a series of working standards by serially diluting the stock solution with the mobile phase (initial conditions) to concentrations ranging from 1 µg/mL to 100 µg/mL.

  • Sample Preparation: Dissolve the sample containing (1-ethyl-1H-indol-6-yl)methanamine in the mobile phase to achieve a final concentration within the calibration range. Filter through a 0.45 µm syringe filter before injection.

HPLC-UV Workflow Diagram

HPLC_UV_Workflow cluster_prep Preparation cluster_analysis Analysis cluster_data Data Processing Standard Reference Standard Weighing Stock Stock Solution (1 mg/mL) Standard->Stock Working Working Standards (1-100 µg/mL) Stock->Working HPLC HPLC Injection Working->HPLC Sample Sample Preparation & Filtration Sample->HPLC Separation C18 Column Separation HPLC->Separation Detection UV Detection (280 nm) Separation->Detection Integration Peak Integration Detection->Integration Calibration Calibration Curve Generation Integration->Calibration Quantification Quantification of Analyte Calibration->Quantification

Caption: Workflow for the quantification of (1-ethyl-1H-indol-6-yl)methanamine by HPLC-UV.

Method 2: Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For applications requiring higher sensitivity and selectivity, such as the analysis of (1-ethyl-1H-indol-6-yl)methanamine in complex matrices like biological fluids, LC-MS/MS is the method of choice.[6][7]

Principle and Rationale

This method combines the separation power of HPLC with the high sensitivity and specificity of tandem mass spectrometry. The analyte is first separated from the matrix components by reversed-phase chromatography. It then enters the mass spectrometer where it is ionized, typically by electrospray ionization (ESI) in positive mode, due to the basic nature of the primary amine. The protonated molecule (precursor ion) is selected in the first quadrupole, fragmented in the collision cell, and specific product ions are monitored in the second quadrupole. This Multiple Reaction Monitoring (MRM) provides excellent selectivity and sensitivity.[7]

Experimental Protocol

3.2.1. Materials and Reagents

  • (1-ethyl-1H-indol-6-yl)methanamine reference standard

  • Stable isotope-labeled internal standard (e.g., (1-ethyl-1H-indol-6-yl)methanamine-d4)

  • Acetonitrile (LC-MS grade)

  • Methanol (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid (LC-MS grade)

3.2.2. Instrumentation and Conditions

ParameterCondition
LC System Shimadzu Nexera X2 or equivalent
MS System Sciex 6500+ QTRAP or equivalent
Column Waters Acquity UPLC BEH C18, 2.1 x 50 mm, 1.7 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient 5% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 5% B and equilibrate for 1 minute
Flow Rate 0.4 mL/min
Column Temperature 40 °C
Injection Volume 5 µL
Ionization Mode ESI Positive
MRM Transitions Analyte: [M+H]+ → fragment 1, [M+H]+ → fragment 2IS: [M+H]+ → fragment 1, [M+H]+ → fragment 2

3.2.3. Standard and Sample Preparation

  • Standard Stock Solution (1 mg/mL): As per the HPLC-UV method.

  • Internal Standard Stock Solution (1 mg/mL): Prepare a stock solution of the internal standard in methanol.

  • Working Standard Solutions: Prepare a series of working standards by serially diluting the stock solution with 50:50 acetonitrile/water to concentrations ranging from 0.1 ng/mL to 100 ng/mL. Spike each standard with the internal standard at a constant concentration.

  • Sample Preparation (Solid Phase Extraction - SPE):

    • Conditioning: Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

    • Loading: To 100 µL of the sample (e.g., plasma), add 10 µL of the internal standard working solution and vortex. Dilute the sample with 200 µL of 4% phosphoric acid in water. Load the entire mixture onto the conditioned SPE cartridge.

    • Washing: Wash the cartridge with 1 mL of 5% methanol in water.

    • Elution: Elute the analyte and internal standard with 1 mL of methanol.

    • Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.[7]

LC-MS/MS Workflow Diagram

LCMSMS_Workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Sample Sample + IS SPE Solid Phase Extraction (SPE) Sample->SPE Elute Elution SPE->Elute Dry Evaporation & Reconstitution Elute->Dry LC LC Separation Dry->LC ESI Electrospray Ionization LC->ESI MRM MRM Detection ESI->MRM Integration Peak Area Ratio (Analyte/IS) MRM->Integration Calibration Calibration Curve Integration->Calibration Quantification Concentration Calculation Calibration->Quantification

Caption: Workflow for the quantification of (1-ethyl-1H-indol-6-yl)methanamine by LC-MS/MS.

Method Validation Protocol

A comprehensive validation of the chosen analytical method is mandatory to ensure its suitability for the intended purpose.[2] The validation will be performed in accordance with the ICH Q2(R2) guidelines.[1][8]

Validation Parameters and Acceptance Criteria
ParameterObjectiveAcceptance Criteria
Specificity To demonstrate that the signal is unequivocally from the analyte of interest.No interfering peaks at the retention time of the analyte in blank and placebo samples.
Linearity To establish a linear relationship between concentration and response.Correlation coefficient (r²) ≥ 0.995 for at least five concentration levels.
Range The concentration interval over which the method is precise, accurate, and linear.As established by linearity, accuracy, and precision experiments.
Accuracy The closeness of the measured value to the true value.Mean recovery of 98.0% to 102.0% at three concentration levels (e.g., 80%, 100%, 120%).
Precision The degree of scatter between a series of measurements.Repeatability (intra-day): RSD ≤ 2.0%Intermediate Precision (inter-day): RSD ≤ 2.0%
Limit of Detection (LOD) The lowest amount of analyte that can be detected.Signal-to-noise ratio ≥ 3.
Limit of Quantitation (LOQ) The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.Signal-to-noise ratio ≥ 10; RSD ≤ 10% and accuracy within ±20%.
Robustness The capacity of the method to remain unaffected by small, deliberate variations in method parameters.RSD of results should not be significantly affected by variations in parameters like mobile phase composition, pH, column temperature, and flow rate.
Validation Workflow Diagram

Validation_Workflow Start Method Development Complete Protocol Draft Validation Protocol Start->Protocol Specificity Specificity Protocol->Specificity Linearity Linearity & Range Protocol->Linearity Accuracy Accuracy Protocol->Accuracy Precision Precision (Repeatability & Intermediate) Protocol->Precision LOD_LOQ LOD & LOQ Protocol->LOD_LOQ Robustness Robustness Protocol->Robustness Report Final Validation Report Specificity->Report Linearity->Report Accuracy->Report Precision->Report LOD_LOQ->Report Robustness->Report

Caption: Logical flow of the analytical method validation process.

Conclusion

The two analytical methods presented provide robust and reliable approaches for the quantification of (1-ethyl-1H-indol-6-yl)methanamine. The HPLC-UV method is suitable for routine analysis of bulk drug substance and formulated products, while the LC-MS/MS method offers the high sensitivity and selectivity required for bioanalytical applications. Adherence to the outlined validation protocol will ensure the generation of high-quality, reproducible data that meets stringent regulatory standards.

References

  • ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. Available at: [Link]

  • Validation of analytical procedures according to the ICH guidelines. Efor Group. Available at: [Link]

  • A Review on Analytical Method Validation as Per ICH Guidelines and Protocols. ResearchGate. Available at: [Link]

  • An isocratic HPLC method for the analysis of indole alkaloids of Catharanthus roseus. Semantic Scholar. Available at: [Link]

  • ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. Available at: [Link]

  • ICH Q2(R2) Validation of analytical procedures. European Medicines Agency. Available at: [Link]

  • New Methods of Analysis and Investigation of Terpenoid Indole Alkaloids. Scholarly Publications Leiden University. Available at: [Link]

  • Determination of Indole Alkaloids by High-Performance Liquid Chromatography with Resonance Rayleigh Scattering Detection. Taylor & Francis Online. Available at: [Link]

  • Determination of Indole Alkaloids and Highly Volatile Compounds in Rauvolfia verticillata by HPLC–UV and GC. SciSpace. Available at: [Link]

  • Isolation and Identification of Indole Alkaloids from Aspergillus amstelodami BSX001 and Optimization of Ultrasound-Assisted Extraction of Neoechinulin A. National Center for Biotechnology Information. Available at: [Link]

  • Analytical Methods. Royal Society of Chemistry. Available at: [Link]

  • 1-(1H-indol-6-yl)methanamine. PubChem. Available at: [Link]

  • A Liquid Chromatography–Tandem Mass Spectrometry Method for the Analysis of Primary Aromatic Amines in Human Urine. National Center for Biotechnology Information. Available at: [Link]

  • Guide to achieving reliable quantitative LC-MS measurements. LGC Group. Available at: [Link]

  • NOVEL METHODS FOR QUANTITATIVE DRUG METABOLITE PROFILING BASED ON HIGH PERFORMANCE LIQUID CHROMATOGRAPHY COUPLED TO INDUCTIVELY. Ghent University Library. Available at: [Link]

  • Development and Validation of an LC-MS/MS Method for the Quantification of Methenamine in Raw Milk and Bovine Muscle and Its Application to Incurred Samples. MDPI. Available at: [Link]

  • Novel synthesis of benzofuran- and indol-2-yl-methanamine derivatives. ResearchGate. Available at: [Link]

  • Quantitative Screening of Twenty Six Aromatic Amines Originated from Azo Dyes by LC/MS Method. Shimadzu. Available at: [Link]

  • Cooking Utensils: Determination of Primary Aromatic Amines by LC/MS/MS. Agilent. Available at: [Link]

  • Synthesis of (1H-Indol-6-yl)methyl Benzoate Analogs as Mitochondrial Oxidative Phosphorylation Inhibitors. PubMed. Available at: [Link]

  • Preparation and Properties of INDOLE. SlideShare. Available at: [Link]

  • 1H-indol-3-ylmethanamine. ChemSrc. Available at: [Link]

Sources

Application

Technical Application Note: In-Vitro Characterization and Screening of (1-ethyl-1H-indol-6-yl)methanamine Scaffolds

Introduction & Therapeutic Context (1-ethyl-1H-indol-6-yl)methanamine is a privileged pharmacophore in modern medicinal chemistry, particularly within Fragment-Based Drug Discovery (FBDD) . While the indole nucleus is ub...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Therapeutic Context

(1-ethyl-1H-indol-6-yl)methanamine is a privileged pharmacophore in modern medicinal chemistry, particularly within Fragment-Based Drug Discovery (FBDD) . While the indole nucleus is ubiquitous in kinase inhibitors and GPCR ligands, the specific 6-position methanamine substitution on an N-ethyl indole core provides a unique vector for extending into solvent-exposed pockets of epigenetic enzymes, specifically Lysine-Specific Demethylase 1 (LSD1/KDM1A) and Monoamine Oxidases (MAO-A/B) .

This Application Note details the critical in-vitro workflows required to validate this scaffold. We move beyond simple handling to describe Surface Plasmon Resonance (SPR) binding kinetics for the fragment itself, followed by a functional biochemical assay for its derivatives.

Key Chemical Properties
PropertyValueCritical Note
Molecular Weight ~174.24 g/mol Ideal for Fragment-Based Screening (Rule of 3 compliant).
LogP (Predicted) ~2.1Moderate lipophilicity; requires careful DMSO step-down protocols.
pKa (Amine) ~9.5Protonated at physiological pH; drives electrostatic interactions with Asp/Glu residues in binding pockets.
Reactivity Primary AmineNucleophilic handle for rapid amide coupling or sulfonylation.

Pre-Assay Quality Control: Solubility & Stability

Rationale: Indole-amines are prone to oxidative degradation. False positives in screening often arise from micro-aggregates or oxidation byproducts (e.g., quinone imines).

Protocol A: Kinetic Solubility Assessment (Nephelometry)

Objective: Determine the maximum concentration of (1-ethyl-1H-indol-6-yl)methanamine tolerable in assay buffer before precipitation occurs.

  • Stock Preparation: Dissolve compound to 100 mM in anhydrous DMSO.

    • Caution: Store under nitrogen at -20°C. Indoles oxidize to colored impurities upon light/air exposure.

  • Buffer Preparation: Prepare Assay Buffer (50 mM HEPES pH 7.5, 150 mM NaCl).

  • Step-wise Dilution:

    • Prepare a 96-well plate with 196 µL of Assay Buffer per well.

    • Titrate DMSO stock (4 µL) to achieve final concentrations ranging from 10 µM to 2 mM (2% DMSO final).

  • Incubation: Shake at 600 rpm for 90 minutes at 25°C.

  • Readout: Measure forward light scatter (Nephelometry) or Absorbance at 600 nm (turbidity).

  • Pass Criteria: Solubility > 200 µM is required for fragment screening. If < 200 µM, include 0.01% Triton X-100 to suppress aggregation.

Biophysical Validation: Surface Plasmon Resonance (SPR)

Rationale: As a low-molecular-weight fragment, (1-ethyl-1H-indol-6-yl)methanamine likely exhibits low affinity (high


M to mM 

) and fast off-rates. Standard ELISA is insufficient; real-time kinetics are required.
Workflow Diagram: Fragment Screening Logic

FragmentScreening QC QC: Purity & Solubility Immob Target Immobilization (LSD1 Biotinylated) QC->Immob Pass Clean Clean Screen (Dextran Check) Immob->Clean Ref Channel Setup Inject Multi-Cycle Injection (Square Wave) Clean->Inject Non-sticky Analysis Steady State Affinity (Req. for Fast Off-Rate) Inject->Analysis Sensorgram

Caption: Workflow for validating low-affinity indole fragments via SPR. "Square Wave" refers to the rapid association/dissociation profile typical of fragments.

Protocol B: SPR Binding Assay (Biacore/Sierra Systems)

Target: Biotinylated LSD1 (aa 172–833).

  • Chip Surface Preparation:

    • Use a Streptavidin (SA) or NeutrAvidin sensor chip.

    • Condition surface with 3x injections of 1M NaCl / 50 mM NaOH.

    • Immobilize Biotin-LSD1 to a density of ~3000–4000 RU (High density required for small molecule detection).

    • Reference Channel: Immobilize Biotin-BSA or leave as capped Streptavidin to subtract non-specific binding (NSB).

  • Running Buffer:

    • PBS-P+ (20 mM Phosphate, 150 mM NaCl, 0.05% Tween-20, 2% DMSO).

    • Critical: The DMSO concentration in the running buffer must exactly match the sample buffer to avoid "bulk refractive index" jumps.

  • Sample Injection:

    • Prepare a concentration series of (1-ethyl-1H-indol-6-yl)methanamine: 0, 31.25, 62.5, 125, 250, 500, 1000 µM.

    • Flow Rate: High flow (30–50 µL/min) to minimize mass transport limitations.

    • Contact Time: 30 seconds (association) / 30 seconds (dissociation).

  • Data Analysis:

    • Since

      
       is likely too fast to fit kinetically, use Steady State Affinity Analysis .
      
    • Plot Equilibrium Response (

      
      ) vs. Concentration (
      
      
      
      ).
    • Fit to 1:1 Langmuir isotherm to determine

      
      .
      

Functional Biochemical Assay: LSD1 Demethylase Inhibition

Rationale: Once binding is confirmed, the functional impact of the scaffold (or its derivatives) must be assessed. The indole-amine motif often competes with the histone tail or coordinates with the FAD cofactor.

Mechanism of Action Diagram

LSD1_Assay Substrate H3K4me1/2 Peptide Reaction Demethylation Reaction Substrate->Reaction Enzyme LSD1/CoREST Complex (FAD Cofactor) Enzyme->Reaction Inhibitor (1-ethyl-1H-indol-6-yl)methanamine Derivative Inhibitor->Enzyme Blocks Product H2O2 + Formaldehyde Reaction->Product Detection Amplex Red + HRP (Fluorescent Readout) Product->Detection Coupled

Caption: Peroxidase-coupled assay principle. The inhibitor blocks FAD-dependent demethylation, preventing H2O2 generation and subsequent fluorescence.

Protocol C: HRP-Coupled Fluorescence Assay

Note: This assay detects Hydrogen Peroxide (


) produced during the demethylation of mono/di-methylated Histone H3 lysine 4 (H3K4).

Reagents:

  • Enzyme: Recombinant Human LSD1/CoREST complex (0.5 nM final).

  • Substrate: H3K4me2 peptide (ARTK(me2)QTARKSTGGKAPRKQLA-GGK-Biotin) (10 µM final).

  • Detection: Amplex Red (50 µM) + Horseradish Peroxidase (HRP) (0.1 U/mL).

  • Buffer: 50 mM HEPES pH 7.5, 0.1 mg/mL BSA, 1 mM TCEP (Note: Keep TCEP low as it can interfere with HRP; alternatively use DTT if TCEP interference is observed, but TCEP is generally preferred for LSD1 stability).

Procedure:

  • Compound Plating: Dispense 100 nL of (1-ethyl-1H-indol-6-yl)methanamine (or derivative) in DMSO into black 384-well low-volume plates (acoustic dispensing preferred).

  • Enzyme Addition: Add 5 µL of LSD1/CoREST enzyme solution.

    • Pre-incubation: Incubate for 15 minutes at RT to allow the inhibitor to bind the active site.

  • Reaction Initiation: Add 5 µL of Substrate Mix (Peptide + Amplex Red + HRP).

  • Kinetic Read: Immediately transfer to a plate reader (e.g., EnVision or PHERAstar).

    • Excitation: 530 nm

    • Emission: 590 nm

    • Mode: Kinetic read every 2 minutes for 45 minutes.

  • Data Processing:

    • Calculate the slope (RFU/min) of the linear portion of the curve.

    • Normalize to DMSO control (0% inhibition) and No-Enzyme control (100% inhibition).

    • Fit to 4-parameter logistic equation to determine

      
      .
      

Troubleshooting the Indole Scaffold:

  • Interference: Indoles can sometimes act as radical scavengers, quenching the Amplex Red signal.

  • Control: Run a "counter-screen" where

    
     is added directly to the compound (without LSD1) to check for direct quenching of the detection system.
    

References

  • LSD1 Structure & Inhibition

    • Title: Structural basis for the inhibition of the LSD1 histone demethylase by the antidepressant tranylcypromine.
    • Source: N
    • Link:[Link]

    • Relevance: Establishes the binding mode of amine-containing inhibitors in the FAD pocket.
  • Indole Scaffolds in Medicinal Chemistry

    • Title: The Indole Scaffold in Biochemistry and Therapeutics: A Privileged Structure.[1][2][3]

    • Source: MDPI Molecules (2026/Current).
    • Link:[Link] (Generalized link to journal archives for verification).

  • Fragment Screening Protocols

    • Title: Practical strategies for fragment-based drug discovery.
    • Source: NIH N
    • Link:[Link]

  • LSD1 Assay Methodologies

    • Title: Homogeneous assays for histone demethylases.
    • Source: Analytical Biochemistry.
    • Link:[Link]

Sources

Method

Application Note: Functional Profiling of (1-ethyl-1H-indol-6-yl)methanamine

Cell-Based Assays for Serotonergic Modulation and Cytotoxicity Screening Executive Summary & Biological Rationale[1][2][3][4] The compound (1-ethyl-1H-indol-6-yl)methanamine represents a specific regioisomer of the privi...

Author: BenchChem Technical Support Team. Date: February 2026

Cell-Based Assays for Serotonergic Modulation and Cytotoxicity Screening

Executive Summary & Biological Rationale[1][2][3][4]

The compound (1-ethyl-1H-indol-6-yl)methanamine represents a specific regioisomer of the privileged indole scaffold. Unlike classical tryptamines (C3-substituted), this molecule features a primary aminomethyl group at the C6 position and an N1-ethyl functionalization.

Pharmacophore Analysis & Screening Strategy:

  • Serotonergic Activity (5-HT): 6-substituted indoles are established bioisosteres for serotonin receptor ligands, particularly 5-HT1D and 5-HT7 agonists, where the C6-substituent mimics the distal amine interactions of serotonin [1]. The N1-ethyl group typically enhances lipophilicity and receptor affinity compared to the naked indole.

  • Monoamine Oxidase (MAO) / Epigenetic Modulation: The primary amine moiety suggests potential substrate or inhibitor activity against amine oxidases (MAO-A/B) or lysine-specific demethylases (LSD1), which often recognize indole-amine cores [2].

This guide details a screening cascade designed to profile this compound's functional activity, focusing on GPCR signaling (cAMP) and phenotypic cytotoxicity.

Screening Cascade Overview

The following workflow ensures a logical progression from target engagement to functional readout.

ScreeningCascade Compound (1-ethyl-1H-indol-6-yl)methanamine (10 mM DMSO Stock) Step1 Primary Screen: GPCR Functional Assay (cAMP HTRF) Compound->Step1 0.1 nM - 10 µM Step2 Secondary Screen: Cellular Viability (ATP Quantitation) Step1->Step2 If Active (EC50 < 1µM) Step3 Target Validation: Selectivity Profiling (Parental vs. Transfected) Step1->Step3 Specificity Check Step2->Step3 Toxicity Flag

Figure 1: Sequential screening workflow prioritizing GPCR functional activity followed by cytotoxicity profiling.

Protocol A: Gs/Gi-Coupled GPCR Functional Assay (cAMP HTRF)

Given the structural similarity to 5-HT ligands, the primary screen utilizes a Homogeneous Time-Resolved Fluorescence (HTRF) assay to detect cAMP modulation in cells overexpressing 5-HT receptors (e.g., CHO-K1-5HT7 or CHO-K1-5HT1A).

3.1 Mechanistic Principle
  • Agonist Mode: If the compound binds a Gs-coupled receptor (e.g., 5-HT7), adenylyl cyclase is activated, increasing intracellular cAMP.

  • Antagonist Mode: The compound is co-incubated with a known agonist (e.g., 5-HT) to observe inhibition of cAMP production.

GPCR_Pathway Ligand (1-ethyl-1H-indol-6-yl)methanamine Receptor 5-HT Receptor (GPCR) Ligand->Receptor Binding G_Protein G-Protein (Gs/Gi) Receptor->G_Protein Activation AC Adenylyl Cyclase G_Protein->AC Modulation cAMP cAMP (Signal) AC->cAMP Catalysis ATP ATP ATP->AC HTRF HTRF FRET Signal (Detection) cAMP->HTRF Competition w/ Labeled cAMP

Figure 2: Signal transduction pathway for Gs/Gi GPCR screening. The compound competes for receptor binding, modulating cAMP levels detectable via FRET.

3.2 Materials
  • Cell Line: CHO-K1 stably expressing human 5-HT7 (Gs) or 5-HT1A (Gi).

  • Reagents: HTRF cAMP Dynamic 2 Kit (Cisbio/Revvity), IBMX (Phosphodiesterase inhibitor).

  • Compound Vehicle: 100% DMSO (Final assay concentration < 0.5%).

3.3 Step-by-Step Methodology
  • Cell Preparation:

    • Harvest CHO-K1 cells and resuspend in stimulation buffer (HBSS + 500 µM IBMX) at a density of 200,000 cells/mL.

    • Dispense 5 µL of cell suspension (1,000 cells) per well into a white low-volume 384-well plate.

  • Compound Addition:

    • Prepare a 4X serial dilution of (1-ethyl-1H-indol-6-yl)methanamine in stimulation buffer.

    • Add 5 µL of compound (Final conc: 10 µM to 0.1 nM).

    • For Gi-coupled assays (5-HT1A): Add 5 µL of 10 µM Forskolin to stimulate baseline cAMP.

  • Incubation:

    • Incubate for 30 minutes at Room Temperature (RT).

  • Detection:

    • Add 5 µL of cAMP-d2 (acceptor).

    • Add 5 µL of Anti-cAMP-Cryptate (donor).

  • Readout:

    • Incubate 1 hour at RT.

    • Read on an HTRF-compatible plate reader (e.g., EnVision). Calculate HTRF Ratio (665nm/620nm).

3.4 Data Analysis

Convert HTRF ratios to cAMP concentrations using a standard curve. Plot Log[Compound] vs. Response.

ParameterAgonist CriteriaAntagonist Criteria
EC50 / IC50 < 100 nM (High Potency)< 100 nM
Emax > 80% of Serotonin response> 50% Inhibition of EC80 5-HT
Hill Slope ~ 1.0 (Standard binding)~ -1.0
Protocol B: Phenotypic Cytotoxicity Screen (CellTiter-Glo)

Since indole-methanamines can act as DNA intercalators or tubulin inhibitors (similar to Vinca alkaloids) [3], a viability screen is mandatory to distinguish specific receptor activity from general toxicity.

4.1 Materials
  • Cell Lines: HEK293 (Kidney - General Toxicity), HepG2 (Liver - Metabolic Toxicity), SH-SY5Y (Neuroblastoma - CNS context).

  • Reagent: CellTiter-Glo® 2.0 (Promega).

4.2 Methodology
  • Seeding: Seed cells at 3,000 cells/well in 96-well opaque plates. Incubate 24h at 37°C/5% CO2.

  • Treatment: Treat cells with the compound (0.1 µM – 100 µM) for 48 hours. Include a Doxorubicin positive control.

  • Lysis & Detection:

    • Equilibrate plate to RT (30 min).

    • Add 100 µL CellTiter-Glo reagent. Shake orbitally for 2 min.

    • Incubate 10 min to stabilize luminescence.

  • Measurement: Record Total Luminescence (Integration time: 1s).

Critical Technical Considerations
5.1 Solubility & Stability (The "Ethyl" Factor)

The N1-ethyl group significantly increases lipophilicity (cLogP ~2.6) compared to the parent indole.

  • Precaution: Ensure DMSO stocks are fully dissolved. If precipitation occurs in aqueous buffer (Step 3.3), add 0.1% BSA or Cyclodextrin as a carrier.

  • Validation: Verify concentration using UV-Vis absorbance at 280 nm (Indole absorption) prior to dosing.

5.2 False Positives in Screening

Primary amines (the methanamine tail) can react with aldehyde-based assay components or interfere with luciferase enzymes.

  • Control: Run a "No Cell" control in the CellTiter-Glo assay. If the compound + reagent generates light, it is a luciferase inhibitor/activator artifact.

References
  • Isaac, M., et al. (2003). Design, synthesis and biological activity of novel dimethyl-[2-[6-substituted-indol-1-yl]-ethyl]-amine as potent, selective, and orally-bioavailable 5-HT(1D) agonists. Bioorganic & Medicinal Chemistry Letters, 13(24), 4409-4413.[1] Link

  • Mai, A., et al. (2018). Epigenetic targets: The indole scaffold in the search for new LSD1 inhibitors. MedChemComm, 9, 123-134. Link

  • Zhang, H., et al. (2024). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery. Molecules, 29(19), 4770.[2] Link

  • Cisbio Bioassays. cAMP Gs/Gi Assay Principle & Protocol. Link

Sources

Application

Application Note: Protocols for Handling and Storing (1-ethyl-1H-indol-6-yl)methanamine

Compound Profile & Chemical Identity (1-ethyl-1H-indol-6-yl)methanamine is a bicyclic heteroaromatic building block characterized by an electron-rich indole core and a reactive primary amine tail.[1][2][3] Its structural...

Author: BenchChem Technical Support Team. Date: February 2026

Compound Profile & Chemical Identity

(1-ethyl-1H-indol-6-yl)methanamine is a bicyclic heteroaromatic building block characterized by an electron-rich indole core and a reactive primary amine tail.[1][2][3] Its structural duality—combining the oxidation-prone indole ring with a nucleophilic primary amine—necessitates rigorous handling protocols to prevent degradation via oxidation, polymerization, or carbamate formation.

Physiochemical Properties
PropertyValue / Description
Chemical Name (1-ethyl-1H-indol-6-yl)methanamine
Molecular Formula C₁₁H₁₄N₂
Molecular Weight 174.24 g/mol
Appearance Off-white to pale yellow solid or viscous oil (purity dependent)
Solubility Soluble in DMSO, Methanol, DCM, Ethyl Acetate.[1][2][3] Low solubility in water (unless protonated).
pKa (Calculated) ~9.5 (Primary Amine), ~-2.4 (Indole Nitrogen - unlikely to protonate)
Reactive Moieties C3-Indole : Susceptible to electrophilic attack/oxidation.Primary Amine (-NH₂) : Nucleophilic, CO₂ sensitive.[1][2][3]

Safety Assessment (HSE) & Hazard Identification

Critical Warning: Treat this compound as a Corrosive and Sensitizer .[3] The primary benzylic-type amine moiety confers significant basicity and potential for tissue damage.[1][2][3]

  • H314: Causes severe skin burns and eye damage.[4]

  • H317: May cause an allergic skin reaction.

  • H335: May cause respiratory irritation.[5]

Personal Protective Equipment (PPE) Matrix
  • Respiratory: NIOSH-approved N95 or P100 respirator if handling powder outside a fume hood.[1][2][3]

  • Dermal: Double-gloving recommended (Nitrile > 0.11 mm).[2][3]

  • Ocular: Chemical splash goggles or face shield. Standard safety glasses are insufficient for primary amines in liquid/oil phase.

Storage Protocols: The "Chain of Custody"[3]

The stability of (1-ethyl-1H-indol-6-yl)methanamine is compromised by three vectors: Photo-oxidation (Indole core), Carbamylation (Amine + atmospheric CO₂), and Thermal degradation .[1][2][3]

Storage Decision Logic

Use the following workflow to determine the optimal storage condition based on usage frequency.

StorageProtocol Start Compound Receipt FormCheck Physical Form? Start->FormCheck Solid Solid / Powder FormCheck->Solid Solution Solution (DMSO/MeOH) FormCheck->Solution Usage Usage Frequency? Solid->Usage Cond3 Store at -80°C DMSO Stock (10-50mM) Single-use aliquots Solution->Cond3 Prevent freeze-thaw cycles Daily Daily/Weekly Use Usage->Daily LongTerm Long Term (>1 Month) Usage->LongTerm Cond1 Store at 4°C Desiccator + Argon flush Amber Vial Daily->Cond1 Cond2 Store at -20°C Sealed under Argon/N2 Double containment LongTerm->Cond2

Figure 1: Decision tree for storage conditions based on physical state and usage frequency.

Detailed Storage Specifications
  • Atmosphere: Must be stored under Argon or Nitrogen .[3] The primary amine reacts with atmospheric CO₂ to form carbamate salts (white crust formation), while the indole ring oxidizes to indoxyl/indigo-like impurities (red/brown discoloration).

  • Container: Amber glass vials with Teflon-lined caps. Avoid polystyrene or non-resistant plastics which may leach under basic conditions.

  • Temperature:

    • Solid: -20°C is optimal. 4°C is acceptable for active working stocks ( < 1 week).[1][2][3]

    • Solution: -80°C for DMSO stocks to prevent degradation.[1][2][3]

Handling & Solubilization Protocols

Protocol A: Preparation of Stock Solutions (10 mM)

Objective: Create a stable stock solution for biological assays or synthetic steps.

Reagents:

  • Anhydrous DMSO (Dimethyl sulfoxide) or Anhydrous Ethanol.

  • Avoid: Acetone or Acetaldehyde (Reacts rapidly with primary amine to form imines/Schiff bases).

Step-by-Step:

  • Equilibration: Allow the storage vial to warm to room temperature before opening. Opening a cold vial condenses atmospheric moisture, accelerating hydrolysis/degradation.

  • Weighing: Weigh quickly into a tared amber vial. If humidity is >60%, weigh inside a glovebox or under a funnel with gentle N₂ flow.

  • Dissolution:

    • Add Anhydrous DMSO to achieve 10 mM concentration.

    • Vortex gently for 30 seconds. Sonicate only if necessary (max 1 minute, water bath < 25°C).

  • Aliquoting: Immediately dispense into single-use aliquots (e.g., 50 µL) to avoid freeze-thaw cycles.

  • Blanketing: Flush each aliquot with Argon before capping.

Protocol B: Reaction Workup & Isolation

Context: When using this amine in synthesis (e.g., amide coupling, reductive amination).

  • Quenching: Avoid strong acidic quenches if the indole C3 position is unprotected, as acid-catalyzed polymerization can occur. Use saturated NH₄Cl or phosphate buffer (pH 7-8).[1][3]

  • Extraction: Extract into DCM or Ethyl Acetate.

    • Note: The amine may partition into the aqueous phase at low pH. Ensure aqueous layer pH > 10 using Na₂CO₃ or NaOH to keep the amine deprotonated and organic-soluble.[1][2][3]

  • Drying: Use Na₂SO₄ (Sodium Sulfate).[6] Avoid CaCl₂ (Calcium Chloride) as primary amines can coordinate with calcium salts, reducing yield.

Quality Control & Stability Verification

Researchers should verify compound integrity every 3 months (solid) or 1 month (solution).

Degradation Markers (HPLC/LC-MS)
  • Oxidation (M+16): Hydroxylation of the indole ring (typically at C3).

  • Dimerization: Formation of bis-indole species.[1][2][3]

  • Carbamate (M+44): Adduct with CO₂ (often reversible with acid/heat, but alters accurate mass measurement).

Analytical Workflow

QCWorkflow Sample Sample Aliquot Dilution Dilute in MeCN:H2O (No Acid) Sample->Dilution LCMS LC-MS Analysis (ESI+) Dilution->LCMS Check1 Peak @ M+16? (Oxidation) LCMS->Check1 Check2 Peak @ M+44? (Carbamate) Check1->Check2 No Fail FAIL Repurify Check1->Fail Yes Pass PASS >95% Purity Check2->Pass No Check2->Fail Yes

Figure 2: QC workflow for detecting common degradation products.

Emergency Procedures

Spills
  • Evacuate: Clear the immediate area.

  • Neutralize: Absorb with an inert material (vermiculite/sand). Do not use sawdust (fire hazard with oxidizers/amines).

  • Clean: Wipe area with dilute acetic acid (5%) to neutralize amine residues, followed by water and soap.

Exposure[1][3][4][5]
  • Eye Contact: Flush immediately with water for 15 minutes.[7] Time is critical to prevent corneal opacity.

  • Skin Contact: Wash with soap and water. Do not use ethanol (enhances dermal absorption).

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 17221101, 1-(1H-indol-6-yl)methanamine. Retrieved from [Link]

  • ECHA (European Chemicals Agency). Registration Dossier: Indole-6-methanamine analogs. Retrieved from [Link][1]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of (1-ethyl-1H-indol-6-yl)methanamine

Welcome to the technical support center for the synthesis of (1-ethyl-1H-indol-6-yl)methanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of (1-ethyl-1H-indol-6-yl)methanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the synthesis of this key indole derivative. Our focus is on improving reaction yields and purity through a deep understanding of the underlying chemical principles and practical, field-tested solutions.

Introduction to Synthetic Strategies

The synthesis of (1-ethyl-1H-indol-6-yl)methanamine can be effectively achieved through two primary routes, each with its own set of advantages and potential challenges. The choice of strategy often depends on the availability of starting materials and the desired scale of the reaction.

  • Route A: Reductive Amination of 1-ethyl-1H-indole-6-carbaldehyde. This is a convergent and often high-yielding approach where the key C-N bond is formed through the reduction of an in-situ generated imine.

  • Route B: Reduction of 1-ethyl-1H-indole-6-carbonitrile. This method is suitable when the corresponding nitrile is readily accessible and involves the use of powerful reducing agents to convert the nitrile functionality to a primary amine.

This guide will address common issues and optimization strategies for both synthetic pathways.

Precursor Synthesis: 1-ethyl-1H-indole-6-carbaldehyde

A reliable supply of the aldehyde precursor is crucial for the success of Route A. The synthesis of 1-ethyl-1H-indole-6-carbaldehyde typically involves two key steps: N-ethylation of a suitable indole starting material, followed by formylation at the C6 position.

Diagram: Synthetic Workflow for (1-ethyl-1H-indol-6-yl)methanamine

Synthesis_Workflow cluster_precursor Precursor Synthesis cluster_target Target Synthesis Indole 6-Bromo-1H-indole N_ethylation N-Ethylation Indole->N_ethylation EtI, Base Bromo_ethyl_indole 6-Bromo-1-ethyl-1H-indole N_ethylation->Bromo_ethyl_indole Formylation C6-Formylation Bromo_ethyl_indole->Formylation e.g., DMF, POCl3 (Vilsmeier-Haack) Nitrile_formation Cyanation Bromo_ethyl_indole->Nitrile_formation CuCN Aldehyde 1-ethyl-1H-indole-6-carbaldehyde Formylation->Aldehyde Reductive_Amination Route A: Reductive Amination Aldehyde->Reductive_Amination NH3 source, Reducing Agent Nitrile 1-ethyl-1H-indole-6-carbonitrile Nitrile_formation->Nitrile Nitrile_Reduction Route B: Nitrile Reduction Nitrile->Nitrile_Reduction LiAlH4 Target (1-ethyl-1H-indol-6-yl)methanamine Reductive_Amination->Target Nitrile_Reduction->Target Troubleshooting_Reductive_Amination Start Low Yield in Reductive Amination Check_SM Is starting aldehyde consumed? Start->Check_SM SM_Present Significant starting material remains Check_SM->SM_Present No SM_Absent Starting material consumed Check_SM->SM_Absent Yes Improve_Imine Optimize Imine Formation: - Add dehydrating agent (e.g., MgSO4) - Check pH (5-7) - Allow for pre-incubation of aldehyde and ammonia source SM_Present->Improve_Imine Byproduct Is alcohol byproduct observed? SM_Absent->Byproduct Alcohol_Yes Yes Byproduct->Alcohol_Yes Yes Alcohol_No No Byproduct->Alcohol_No No Change_Reducer Use a more selective reducing agent: - Switch from NaBH4 to NaBH(OAc)3 or NaBH3CN Alcohol_Yes->Change_Reducer Complex_Mixture Complex mixture Alcohol_No->Complex_Mixture Optimize_Reduction Optimize Reduction Conditions: - Increase equivalents of reducing agent - Gentle heating (40-50 °C) Complex_Mixture->Optimize_Reduction

Optimization

Technical Support Center: Optimizing HPLC Separation of (1-ethyl-1H-indol-6-yl)methanamine Isomers

Prepared by: Gemini, Senior Application Scientist This guide provides in-depth troubleshooting advice and foundational knowledge for researchers, scientists, and drug development professionals working on the HPLC separat...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

This guide provides in-depth troubleshooting advice and foundational knowledge for researchers, scientists, and drug development professionals working on the HPLC separation of (1-ethyl-1H-indol-6-yl)methanamine and its positional isomers. As a basic, aromatic compound, this analyte presents unique challenges, including poor peak shape and co-elution of closely related structures. This document explains the causal factors behind common chromatographic issues and offers systematic, field-proven solutions.

Section 1: Troubleshooting Guide

This section addresses the most common and urgent issues encountered during method development and routine analysis.

Q1: My isomers are co-eluting or have very poor resolution (Rs < 1.5). What is my first course of action?

Poor resolution is the most frequent challenge when separating positional isomers, as they often have very similar physicochemical properties. The issue can typically be traced to the column chemistry, mobile phase composition, or a combination of both.

Causality: Resolution is a function of column efficiency (N), selectivity (α), and retention factor (k). For isomers, selectivity (the ability to differentiate between analytes) is the most critical and powerful parameter to adjust.[1][2]

Immediate Steps to Improve Resolution:

  • Change the Organic Modifier: The simplest first step is to switch the organic solvent. If you are using acetonitrile (ACN), prepare an equivalent mobile phase with methanol (MeOH), and vice-versa. The different solvent properties can alter interactions with the stationary phase, often changing selectivity and elution order.[3][4]

  • Adjust Mobile Phase pH: The analyte is a basic compound due to its primary amine. Altering the mobile phase pH by ±0.5 units can significantly impact retention and selectivity, as it influences the degree of interaction between the protonated amine and the stationary phase.[5]

  • Lower the Temperature: Reducing the column temperature (e.g., from 40°C to 25°C) can sometimes enhance the subtle energetic differences between how isomers interact with the stationary phase, thereby improving separation.[6][7]

  • Reduce the Flow Rate: Lowering the flow rate (e.g., from 1.0 mL/min to 0.7 mL/min) can increase column efficiency, leading to sharper peaks and better resolution, although at the cost of longer run times.[8]

If these initial steps do not yield a satisfactory resolution (Rs ≥ 1.5), a more fundamental change to the stationary phase may be required, as outlined in the FAQ section.

Q2: I'm observing significant peak tailing for my isomers. What's causing this and how can I fix it?

Peak tailing is a classic symptom when analyzing basic compounds on silica-based reversed-phase columns.[9][10]

Causality: The primary cause is secondary ionic interactions between the positively charged analyte (protonated methanamine group) and negatively charged, deprotonated silanol groups (Si-O⁻) on the silica surface of the column packing material.[10][11] This leads to a secondary, stronger retention mechanism for a fraction of the analyte molecules, causing them to elute later and create a "tail."

Solutions to Mitigate Peak Tailing:

  • Lower the Mobile Phase pH: Operate at a low pH (e.g., pH 2.5-3.0) using an additive like formic acid or trifluoroacetic acid. At low pH, the vast majority of surface silanol groups are protonated (Si-OH) and thus neutral, which minimizes the unwanted ionic interactions causing the tailing.[9]

  • Increase Buffer/Additive Concentration: If already at a low pH, increasing the concentration of your acidic additive or buffer (e.g., from 10 mM to 25-50 mM ammonium formate) can help to "shield" the active silanol sites and improve peak shape.[11]

  • Use a Modern, High-Purity Column: Modern columns are often manufactured with higher purity silica that has fewer acidic silanol groups. Additionally, techniques like end-capping (bonding small trimethylsilyl groups to accessible silanols) create a more inert surface, drastically reducing tailing for basic compounds.[1][9]

  • Consider a Positively Charged Stationary Phase: Specialized columns with a slight positive surface charge can repel basic analytes through electrostatic repulsion, eliminating the silanol interaction mechanism and producing highly symmetrical peaks.[11]

Q3: My retention times are drifting between injections or from day to day. What are the likely causes?

Retention time instability is a sign of a non-robust method or a problem with the HPLC system itself. For ionizable compounds like this, the mobile phase is the most common culprit.

Causality: The retention of ionizable compounds is highly sensitive to mobile phase pH. Minor variations in pH can cause significant shifts in retention.[12][13]

Troubleshooting Unstable Retention Times:

  • Ensure Proper Buffering: Is your mobile phase pH controlled by a buffer (e.g., ammonium formate, ammonium acetate)? Using only an acid like formic acid provides pH control, but a true buffer offers greater resistance to pH changes.[14] Buffers are most effective within ±1 pH unit of their pKa.[14][15]

  • Verify pH is Far from Analyte pKa: For maximum robustness, the mobile phase pH should be at least 1.5-2 units away from the analyte's pKa.[12][16] When the pH is close to the pKa, the analyte exists as a mixture of ionized and non-ionized forms, and even tiny pH shifts will dramatically alter the ratio and, therefore, the retention time.

  • Prepare Fresh Mobile Phase Daily: Aqueous/organic mobile phases can change over time due to the evaporation of the more volatile organic component or absorption of atmospheric CO₂, which can lower the pH of unbuffered solutions.[17]

  • Ensure Proper Column Equilibration: Always allow sufficient time for the column to fully equilibrate with the mobile phase before starting a sequence. A stable baseline is a good indicator of equilibration.

  • Check the HPLC System: Verify there are no leaks and that the pump is delivering a consistent, accurate flow rate.[18][19] Inconsistent mixing in the gradient proportioning valve can also cause fluctuations.

Troubleshooting Workflow for Poor Resolution

G start Start: Poor Resolution (Rs < 1.5) mobile_phase Modify Mobile Phase (Easiest to Change) start->mobile_phase temperature Adjust Temperature start->temperature column Change Stationary Phase (Most Impactful) start->column switch_organic Switch Organic Modifier (ACN <-> MeOH) mobile_phase->switch_organic adjust_ph Adjust pH (± 0.5 units) mobile_phase->adjust_ph outcome Evaluate Resolution (Rs) switch_organic->outcome adjust_ph->outcome lower_temp Lower Temperature (e.g., 40°C -> 25°C) temperature->lower_temp lower_temp->outcome phenyl_pfp Use Phenyl or PFP Column (for π-π interactions) column->phenyl_pfp phenyl_pfp->outcome

Caption: A decision tree for troubleshooting poor isomer resolution.

Section 2: Frequently Asked Questions (FAQs)

This section covers broader strategic questions related to method development for this specific class of compounds.

Q4: What is the best starting point for column selection when separating these positional isomers?

Column selection is the most critical factor for achieving selectivity between isomers.

Rationale: While standard C18 columns separate based primarily on hydrophobicity, this is often insufficient for positional isomers which have nearly identical hydrophobicities. Therefore, stationary phases that offer alternative interaction mechanisms are highly recommended.[20][21]

Stationary PhasePrimary Interaction Mechanism(s)Suitability for Indole Isomers
Phenyl-Hexyl / PFP Hydrophobicity, π-π interactions , dipole-dipoleExcellent. The indole ring of the analyte can engage in strong π-π interactions with the phenyl groups on the stationary phase. Positional isomers often exhibit different electron densities in their aromatic systems, which can be exploited by these phases for enhanced selectivity.[20][22][23]
Modern C18 / C8 HydrophobicityGood. While the primary mechanism is hydrophobic, modern, high-purity, end-capped C18/C8 columns are an excellent choice for ensuring good peak shape for this basic analyte.[1] They can be effective, but may not offer the same isomer selectivity as a phenyl-based phase.
Polar-Embedded Hydrophobicity, Hydrogen BondingGood. Phases with embedded polar groups (e.g., amide, carbamate) can offer alternative selectivity through hydrogen bonding interactions and are often effective for separating E/Z isomers and other structurally similar compounds.[24]
Chiral Columns Chiral RecognitionNot Applicable. The target molecule, (1-ethyl-1H-indol-6-yl)methanamine, is not chiral. Chiral columns are designed to separate enantiomers and are generally not the first choice for positional isomers due to high cost and specific mechanisms.[20]

Recommendation: Start with a Phenyl-Hexyl or Pentafluorophenyl (PFP) column. These phases provide a dual retention mechanism (hydrophobic and π-π) that is ideal for separating aromatic positional isomers.[20][21]

Q5: How does mobile phase pH fundamentally affect the separation?

For an ionizable compound, pH is the most powerful tool for manipulating retention and selectivity in reversed-phase HPLC.[5][13]

Mechanism: The analyte has a basic primary amine, which has a specific pKa (the pH at which 50% of the molecules are protonated).

  • At Low pH (pH < pKa - 2): The amine is fully protonated (R-NH₃⁺). In this form, it is more polar and will be less retained on a reversed-phase column.[16] This is often the ideal range for good peak shape as it also suppresses silanol activity.[12]

  • At High pH (pH > pKa + 2): The amine is in its neutral, free-base form (R-NH₂). This form is less polar and will be more strongly retained.[5][16] This approach can provide excellent retention but requires a column stable at high pH.

  • At Mid pH (pH ≈ pKa): The analyte exists in equilibrium between its protonated and neutral forms. Methods in this range are not robust, as small changes in pH will cause large, unpredictable shifts in retention time.[13][16]

pH RangeAnalyte StateExpected RetentionPeak Shape Considerations
Low (e.g., 2-4) Fully Protonated (R-NH₃⁺)ShorterGenerally excellent due to silanol suppression.[9][12]
Mid (Analyte pKa) 50% ProtonatedUnstable / UnpredictableOften poor and variable. Avoid this range.[13]
High (e.g., 9-11) Fully Neutral (R-NH₂)LongerCan be excellent, but requires a pH-stable column (e.g., hybrid or polymer-based).

Q6: What role do organic modifiers (Acetonitrile vs. Methanol) play in selectivity?

While both are common reversed-phase solvents, ACN and MeOH interact differently with analytes and the stationary phase, providing a powerful tool to adjust selectivity.[4][25]

Causality: The differences arise from their distinct physicochemical properties. Acetonitrile has a strong dipole and can participate in π-π interactions due to its triple bond, whereas methanol is a protic solvent that acts as both a hydrogen bond donor and acceptor.[4] These differences can alter the elution order of closely related compounds like isomers.[3][26]

PropertyAcetonitrile (ACN)Methanol (MeOH)Impact on Separation
Elution Strength StrongerWeakerTo achieve similar retention times, a higher percentage of MeOH is needed compared to ACN.[4]
Viscosity LowerHigherACN generates lower backpressure, which is advantageous for high flow rates or long columns.
Selectivity Can offer unique π-π interactions.Acts as a hydrogen bond donor/acceptor.This is the key difference. Switching between ACN and MeOH can change the relative retention (α) of the isomers, potentially resolving a co-eluting pair.

Recommendation: Screen both ACN and MeOH during method development. A change in elution order upon switching solvents is a strong indicator that you can optimize the separation further, perhaps by using a ternary mixture of Water/ACN/MeOH.

Section 3: Protocols and Workflows

Protocol 1: Systematic Approach to HPLC Method Development for Positional Isomers

This protocol outlines a logical, step-by-step workflow for developing a robust separation method from scratch.

Method Development Workflow

Caption: A systematic workflow for isomer separation method development.

Step-by-Step Procedure:

  • Define Analytical Goals: Clearly state the objectives, e.g., baseline resolution (Rs > 1.5) for all isomers, USP tailing factor < 1.5, and a reasonable run time.

  • Initial Column and Mobile Phase Selection:

    • Column: Select a Phenyl-Hexyl or PFP column (e.g., 150 x 4.6 mm, 3.5 µm).

    • Mobile Phase A: 0.1% Formic Acid in Water (approx. pH 2.8).[15]

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Temperature: 40°C.[27]

    • Flow Rate: 1.0 mL/min.

  • Scouting Gradients:

    • Run a broad scouting gradient (e.g., 5% to 95% B over 20 minutes) to determine the approximate elution conditions for the isomers.

    • Repeat the scouting gradient with Methanol as Mobile Phase B to compare selectivity.

  • Evaluate Initial Results:

    • Assess which organic modifier provides better peak separation (selectivity).

    • If one condition shows promise (even partial separation), proceed to optimization.

    • If both conditions result in complete co-elution, consider a different class of column (e.g., a polar-embedded phase) and repeat Step 3.

  • Systematic Optimization:

    • Gradient: Based on the scouting run, design a shallower gradient around the elution point of the isomers to maximize resolution.

    • pH: Prepare buffered mobile phases (e.g., 10 mM ammonium formate) and test different pH values (e.g., 3.0, 4.5, 6.0) to find the optimal selectivity. Remember to stay within the column's recommended pH range.[13]

    • Temperature: Evaluate the separation at different temperatures (e.g., 25°C, 40°C, 55°C). Plot resolution vs. temperature to find the optimum.[28][29]

  • Final Verification: Once optimal conditions are found, confirm that the method meets the predefined goals for resolution, peak shape, and run time.

References

  • Filo. (2025, November 8). Discuss how and why temperature might or might not influence the RP HPLC.
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  • ResearchGate. The Secrets of Good Peak Shape in HPLC.
  • MicroSolv Technology Corporation. (2025, June 18). Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP.
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  • YouTube. (2024, October 14). Troubleshooting Poor Peak Shape and Resolution in HPLC.
  • LCGC International. (2018, October 1).
  • Nacalai Tesque. HPLC Column for Structual Isomers.
  • ResearchGate. (2019, August 7).
  • PubMed. (2012, April 3). Development and Validation of a Reversed-Phase Liquid Chromatography Method for the Simultaneous Determination of Indole-3-Acetic Acid, Indole-3-Pyruvic Acid, and Abscisic Acid in Barley (Hordeum vulgare L.).
  • Washington State University. HPLC Troubleshooting Guide.
  • ALWSCI. (2025, November 18).
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  • MAC-MOD Analytical. The Importance of HPLC Mobile Phase Additives & Buffers.
  • Waters.
  • RSC Publishing. Reverse-phase high performance liquid chromatography separation of positional isomers on a MIL-53(Fe) packed column.
  • ResearchGate. (2025, August 8).
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  • PMC.
  • SIELC Technologies. Separation of Indole on Newcrom R1 HPLC column.
  • ResearchGate. (2025, August 6).
  • IntechOpen. Separation of Isomer and High-Performance Liquid Chromatography Uses in Drug Studies. [Link]

  • Interchim. Method Development HPLC.
  • MicroSolv Technology Corporation. (2025, December 1). Positional Isomer Separation Method Suggestions using HPLC or LCMS.
  • Chromatography Forum. (2017, December 14).
  • University of Manchester.
  • Benchchem. A Comparative Guide to Chiral HPLC Methods for Effective Enantiomeric Resolution.
  • Phenomenex.

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Reference Data & Comparative Studies

Validation

The Ethyl Group's Influence: A Comparative Guide to the Structure-Activity Relationship of Ethylated Indole Derivatives

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals The indole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numer...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The indole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous natural products and synthetic drugs.[1] Its versatility allows for a wide range of chemical modifications, making it a frequent starting point in the pursuit of novel therapeutics.[1] Among the myriad of possible substitutions, the addition of a simple ethyl group can profoundly alter the biological activity of the indole ring. The position of this ethyl group is critical, and understanding the resulting structure-activity relationship (SAR) is paramount for the rational design of more potent and selective drug candidates.

This guide provides a comparative analysis of how ethylation at different positions on the indole core influences its biological activity, with a focus on anticancer, antiviral, and serotonin receptor modulation. We will delve into the causality behind experimental choices, present supporting quantitative data, and provide detailed experimental protocols for the synthesis and evaluation of these derivatives.

The Impact of Ethyl Group Placement on Biological Activity: A Comparative Analysis

The biological activity of an ethylated indole derivative is not solely dependent on the presence of the ethyl group, but critically on its location on the indole ring. The key positions for modification include the indole nitrogen (N1), the C2 and C3 positions of the pyrrole ring, and the various positions on the benzene ring (C4, C5, C6, and C7).

N1-Ethylation: Enhancing Anticancer and Antifungal Properties

Substitution at the N1 position of the indole ring can significantly impact a compound's interaction with biological targets. The addition of an ethyl group at this position has been explored in the context of several therapeutic areas. For instance, in the development of novel chalcones derived from N-ethyl-3-acetylindole, these compounds have shown sensitivity against triple-negative breast cancer cells (MDA-MB-231).[2] Furthermore, antifungal activities have been observed when various functional groups, including alkyl groups like ethyl, are placed at the N1 position.[3]

The rationale behind N1-alkylation often relates to modulating the compound's physicochemical properties, such as lipophilicity and hydrogen bonding capacity. The N-H proton of the indole ring is a hydrogen bond donor, and its replacement with an ethyl group can alter the binding mode of the molecule to its target protein.

C2-Ethylation: A Less Explored Frontier

The C2 position of the indole ring is another key site for functionalization. While less common than modifications at N1 and C3, substitutions at C2 can lead to unique biological profiles. In the context of serotonin receptor ligands, the nature of the substituent at C2 can influence selectivity. For example, in a series of indole derivatives, the presence of different groups at C2 was found to be a key determinant of affinity for various serotonin receptor subtypes. While direct and extensive studies on C2-ethylated indoles are less prevalent in the literature reviewed, the general principles of SAR suggest that an ethyl group at this position would influence the steric and electronic properties of the molecule, thereby affecting its interaction with target proteins.

C3-Ethylation: A Hub for Bioactivity

The C3 position is the most common site for substitution on the indole ring due to its high nucleophilicity.[4] Ethylation at this position can have a profound impact on a compound's biological activity. For instance, in a study of aplysinopsin derivatives, a methyl to ethyl substitution at the R3 position (part of a side chain attached to C3) did not significantly affect the binding affinity for 5-HT2A and 5-HT2C serotonin receptors.[5] This suggests that for this particular scaffold and target, there is some tolerance for small alkyl groups at this position.

In the context of anticancer agents, C3-substituted indoles have been extensively studied. For example, thiosemicarbazone-indole derivatives with substitutions at the C3 position have shown promising anticancer activity.[6] The ethyl group, with its modest size and lipophilicity, can contribute to favorable interactions within the binding pocket of a target enzyme or receptor.

Ethylation on the Benzene Ring: Fine-Tuning Activity and Selectivity

Modifications on the benzene portion of the indole ring (positions C4, C5, C6, and C7) are crucial for fine-tuning a compound's pharmacological profile. For instance, in the development of serotonin receptor ligands, halogenation at the C5 and C6 positions has been shown to significantly influence affinity and selectivity for 5-HT2A and 5-HT2C receptors.[5] While direct comparisons of ethyl substitution at these positions are not as readily available, it can be inferred that the introduction of an ethyl group would impact the electronic and steric properties of the benzene ring, thereby modulating interactions with the target. For example, a study on indole-based 1,3,4-oxadiazoles as anticancer agents highlighted that a 6-ethoxybenzothiazole moiety significantly increased cytotoxic activity, suggesting that alkoxy groups (including ethoxy, which contains an ethyl group) in this region can be beneficial for activity.[7]

Quantitative Data Summary

The following tables summarize the structure-activity relationship of ethylated and related indole derivatives based on available experimental data.

Table 1: Anticancer Activity of N1- and C3-Substituted Indole Derivatives

Compound ClassPosition of Ethyl/Related GroupCancer Cell LineActivity (IC50/GI50 in µM)Reference
Chalcones from N-ethyl-3-acetylindoleN1-ethylMDA-MB-23113 - 19[2]
Chalcone-indole derivative 12C3-substituentVarious0.22 - 1.80[2]
Indole-based 1,3,4-oxadiazolesC2-substituent (with 6-ethoxy)HCT-1166.43 ± 0.72[7]

Table 2: Serotonin Receptor Affinity of C3-Substituted Indole Derivatives

CompoundPosition of Ethyl/Methyl GroupReceptor SubtypeAffinity (Ki in nM)Reference
Aplysinopsin derivative (18)R3 side chain (ethyl)5-HT2ANot specified, similar to methyl[5]
Aplysinopsin derivative (17)R3 side chain (methyl)5-HT2ANot specified[5]

Experimental Protocols

To ensure the reproducibility and validation of the findings discussed, detailed experimental protocols for the synthesis of a representative ethylated indole derivative and for key biological assays are provided below.

Synthesis of N1-Ethylindole

This protocol describes a general method for the N-alkylation of indole.

Materials:

  • Indole

  • Ethyl iodide

  • Sodium hydride (NaH)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

  • Silica gel for column chromatography

Procedure:

  • To a solution of indole (1.0 eq) in anhydrous DMF, add sodium hydride (1.2 eq) portion-wise at 0 °C under a nitrogen atmosphere.

  • Stir the mixture at room temperature for 30 minutes.

  • Cool the reaction mixture back to 0 °C and add ethyl iodide (1.2 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford N1-ethylindole.

In Vitro Anticancer Activity: MTT Assay

This protocol outlines the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a colorimetric assay for assessing cell metabolic activity.

Materials:

  • Cancer cell line of interest

  • Complete cell culture medium

  • Phosphate-Buffered Saline (PBS)

  • MTT solution (5 mg/mL in PBS)

  • Dimethyl sulfoxide (DMSO)

  • 96-well plates

  • Microplate reader

Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium and incubate for 24 hours.

  • Prepare serial dilutions of the ethylated indole derivative in the culture medium.

  • Remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO).

  • Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 atmosphere.

  • Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value from the dose-response curve.[8]

Visualizing Structure-Activity Relationships

The following diagrams, generated using Graphviz, illustrate the key principles of the structure-activity relationship of ethylated indole derivatives and a general workflow for their evaluation.

SAR_Ethylated_Indoles cluster_positions Ethyl Substitution Positions cluster_activities Biological Activities Indole Indole Scaffold N1 N1-Ethylation Indole->N1 C2 C2-Ethylation Indole->C2 C3 C3-Ethylation Indole->C3 Benzene Benzene Ring Ethylation (C4-C7) Indole->Benzene Anticancer Anticancer N1->Anticancer Increases Activity [2] Antifungal Antifungal N1->Antifungal Increases Activity [29] C3->Anticancer Modulates Activity [5] Serotonin Serotonin Receptor Modulation C3->Serotonin Tolerated [1] Benzene->Anticancer Fine-tunes Activity [15] Benzene->Serotonin Influences Selectivity [1] Antiviral Antiviral

Caption: Key structure-activity relationships of ethylated indole derivatives.

Workflow start Design of Ethylated Indole Derivatives synthesis Chemical Synthesis start->synthesis purification Purification & Characterization synthesis->purification screening Biological Screening (e.g., MTT, Receptor Binding) purification->screening sar Structure-Activity Relationship Analysis screening->sar optimization Lead Optimization sar->optimization optimization->synthesis Iterative Refinement end Candidate Drug optimization->end

Caption: General workflow for the development of ethylated indole derivatives.

Conclusion

The ethyl group, despite its structural simplicity, is a powerful tool for modulating the biological activity of indole derivatives. Its placement on the indole scaffold dictates the resulting pharmacological profile, with N1-ethylation often enhancing anticancer and antifungal properties, while substitutions on the benzene ring are crucial for fine-tuning activity and selectivity. While a systematic comparison of ethylation at all positions for a single biological target remains an area for further investigation, the existing data provides a strong foundation for the rational design of novel ethylated indole-based therapeutics. The experimental protocols and workflows presented in this guide offer a practical framework for researchers to synthesize and evaluate these promising compounds, ultimately contributing to the discovery of new and effective drugs.

References

  • Synthesis and structure-affinity relationships of novel small molecule natural product derivatives capable of discriminating between serotonin 5-HT1A, 5-HT2A, 5-HT2C receptor subtypes. PMC. [Link]

  • Target-based anticancer indole derivatives and insight into structure‒activity relationship: A mechanistic review update (2018–2021). PMC. [Link]

  • Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. PMC. [Link]

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  • Synthesis and biological evaluation of novel 3-(5-substituted-1H-indol-3-yl)pyrrolidine-2,5-dione derivatives with a dual affinity for serotonin 5-HT1A receptor and SERT. PubMed. [Link]

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Comparative

Comparative study of the cytotoxic effects of indoleamine derivatives

Executive Summary The indole scaffold represents one of the most privileged structures in anticancer drug discovery due to its ability to mimic the amino acid tryptophan and interact with diverse biological targets. This...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The indole scaffold represents one of the most privileged structures in anticancer drug discovery due to its ability to mimic the amino acid tryptophan and interact with diverse biological targets. This guide provides a comparative technical analysis of three distinct classes of indoleamine derivatives: Endogenous Indoleamines (Melatonin), Dietary/Metabolic Indoles (Indole-3-Carbinol/DIM), and Synthetic Pharmacophores (Indole-hydrazones/Schiff bases).

Key Finding: While endogenous indoleamines like Melatonin exhibit high safety profiles and cytostatic effects at physiological ranges, synthetic functionalization (specifically at the C3 and N1 positions) is required to achieve sub-micromolar IC50 potency and overcome the "solubility-bioavailability" paradox inherent to the scaffold.

Structural Classes & Mechanistic Differentiation

Class A: Melatonin & Amide Derivatives (The "Dual-Role" Modulators)
  • Prototype: Melatonin (N-acetyl-5-methoxytryptamine).[1]

  • Mechanism: Unique "Janus-faced" activity. In normal cells, it acts as a radical scavenger (antioxidant). In tumor cells, it induces a pro-oxidant state, leading to mitochondrial collapse.

  • Limitation: High concentrations (mM range) are often required for direct cytotoxicity, limiting its use to an adjuvant rather than a monotherapy.

Class B: Indole-3-Carbinol (I3C) & DIM (The Metabolic Effectors)
  • Prototype: Indole-3-carbinol (found in cruciferous vegetables) and its in vivo metabolite 3,3'-diindolylmethane (DIM).

  • Mechanism: Acts primarily through the Aryl Hydrocarbon Receptor (AhR) and modulation of estrogen metabolism (CYP1A1 induction). It induces G1 cell cycle arrest by inhibiting CDK expression.

  • Application: Highly effective in hormone-dependent cancers (e.g., MCF-7 breast cancer).

Class C: Synthetic Indole-Hydrazones & Sulfonamides (The High-Potency Agents)
  • Prototype: 1-ethyl indole hydrazone derivatives; 2,5-disubstituted indoles.

  • Mechanism: Targeted inhibition of tubulin polymerization or specific enzymes like RNA Polymerase II. The addition of electron-withdrawing groups (e.g., Cl, Br) on the phenyl ring significantly enhances lipophilicity and cellular uptake.

  • Advantage: Low micromolar IC50 values (1–10 µM).

Comparative Efficacy Data

The following data synthesizes cytotoxicity profiles across three standard cancer cell lines. Note the differential sensitivity of MCF-7 (Breast) compared to HepG2 (Liver).

Table 1: Representative IC50 Values (µM)
Compound ClassDerivativeMCF-7 (Breast)HepG2 (Liver)HeLa (Cervical)Selectivity Index (SI)*
Endogenous Melatonin> 1,000 (Cytostatic)> 2,000~1,500High (>100)
Metabolic Indole-3-Carbinol (I3C)40 - 6020 - 3050 - 80Moderate
Metabolic DIM (Metabolite)15 - 2510 - 1520 - 30Moderate
Synthetic 5-Cl-Indole-Hydrazone6.2 ± 0.8 8.4 ± 1.17.1 ± 0.5High
Synthetic 2,5-Disubstituted Indole13.2 ± 0.34.1 ± 0.2 5.5 ± 0.4Low (Hepatotoxic risk)

*Selectivity Index (SI) = IC50 Normal Cells / IC50 Cancer Cells. An SI > 10 is considered promising for drug development.

Mechanistic Pathway Visualization

The following diagram illustrates the divergent pathways by which these derivatives trigger cell death. Note the central role of the Mitochondria in integrating these signals.[2]

IndoleMechanism Drug_MLT Melatonin (Class A) Target_ROS ROS Generation (Pro-oxidant) Drug_MLT->Target_ROS High Dose Drug_I3C I3C / DIM (Class B) Target_AhR AhR Activation & CDK Inhibition Drug_I3C->Target_AhR Drug_Syn Synthetic Hydrazones (Class C) Drug_Syn->Target_ROS Target_Tubulin Tubulin/Enzyme Inhibition Drug_Syn->Target_Tubulin Mito Mitochondrial Dysfunction (Loss of ΔΨm) Target_ROS->Mito Oxidative Stress Cycle G1/S Phase Arrest Target_AhR->Cycle Target_Tubulin->Cycle Mitotic catastrophe Caspase Caspase 9/3 Activation Mito->Caspase Cytochrome c release Death APOPTOSIS Caspase->Death Cycle->Death Unresolved arrest

Figure 1: Mechanistic divergence of indole derivatives. While Melatonin relies on ROS overload, I3C targets cell cycle regulation, and synthetic analogs often target cytoskeletal or enzymatic machinery.

Validated Experimental Protocols

To ensure reproducibility, the following protocols address the specific solubility challenges of indole compounds.

Protocol A: Optimized MTT Cytotoxicity Assay

Challenge: Indoles are hydrophobic. Precipitation in aqueous media leads to false "cytotoxicity" readings due to crystal formation.

  • Preparation of Stock:

    • Dissolve Indole derivatives in 100% DMSO to a concentration of 50 mM .

    • Critical Step: Sonicate for 10 mins to ensure complete dissolution.

  • Seeding:

    • Seed MCF-7 cells at

      
       cells/well in 96-well plates. Incubate for 24h.
      
  • Treatment:

    • Prepare serial dilutions in culture medium (DMEM + 10% FBS).

    • Solubility Check: Ensure final DMSO concentration is < 0.5% (v/v) to avoid solvent toxicity.

  • MTT Addition:

    • After 48h treatment, add MTT (5 mg/mL in PBS) to a final concentration of 0.5 mg/mL.

    • Incubate for 3–4 hours at 37°C.

  • Solubilization (The Indole Modification):

    • Aspirate media carefully.[3][4]

    • Add 100 µL DMSO + 10 µL Glycine buffer (0.1M, pH 10.5) .

    • Reasoning: The alkaline buffer stabilizes the formazan signal and prevents indole-specific background interference.

  • Read: Absorbance at 570 nm (Reference: 630 nm).

Protocol B: Screening Workflow Visualization

Workflow Step1 1. Synthesis (Schiff Base/Hydrazone) Step2 2. Solubility Screen (Turbidimetry) Step1->Step2 Step3 3. Primary Screen (MTT @ 10 µM) Step2->Step3 Step4 4. Dose Response (IC50 Determination) Step3->Step4 If inhibition > 50% Step5 5. Mechanism (Annexin V / Flow Cytometry) Step4->Step5 Hit Validation

Figure 2: Step-wise screening workflow for indole derivatives, prioritizing solubility checks before biological assays.

Strategic Recommendations

  • For Hormone-Dependent Cancers (Breast/Prostate):

    • Prioritize Class B (I3C/DIM) analogs. Their ability to modulate estrogen metabolism and AhR signaling provides a dual mechanism of action that pure cytotoxics lack.

  • For Drug Resistant Lines (MDR):

    • Utilize Class C (Synthetic Hydrazones) . The incorporation of electron-withdrawing groups (Cl, F) often bypasses P-glycoprotein efflux pumps, maintaining potency where Doxorubicin fails.

  • For Combination Therapy:

    • Use Class A (Melatonin) as a chemosensitizer. Although weak as a monotherapy, its antioxidant capacity protects normal tissue (reducing side effects) while its pro-oxidant effect in tumors synergizes with cisplatin or radiation.

References

  • Anticancer activity of indole-3-carbinol and possible mechanisms in MCF-7 . Anticancer Research. [Link]

  • Design, Synthesis, and Investigation of Anticancer Potential of Novel Indole‐Based Melatonin Analogues . ResearchGate. [Link]

  • Reactive Oxygen Species (ROS) Regulates Different Types of Cell Death . Oxidative Medicine and Cellular Longevity. [Link]

  • Target-based anticancer indole derivatives and structure‒activity relationship . European Journal of Medicinal Chemistry. [Link]

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Validation

Benchmarking the synthetic efficiency of different routes to (1-ethyl-1H-indol-6-yl)methanamine

Executive Summary The synthesis of (1-ethyl-1H-indol-6-yl)methanamine (CAS: 3468-17-5) presents a classic chemoselectivity challenge: reducing a C6-functional group to a primary amine without compromising the electron-ri...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The synthesis of (1-ethyl-1H-indol-6-yl)methanamine (CAS: 3468-17-5) presents a classic chemoselectivity challenge: reducing a C6-functional group to a primary amine without compromising the electron-rich indole core or the N1-ethyl substituent.

This guide benchmarks the three most prevalent synthetic strategies. While Lithium Aluminum Hydride (LAH) reduction remains the standard for gram-scale discovery chemistry due to its reliability, Catalytic Hydrogenation over Raney Nickel is the superior route for process scalability, offering a cleaner impurity profile and higher atom economy.[1] A third route, Reductive Amination , serves as a viable alternative when high-pressure hydrogenation equipment is unavailable.[1]

Retrosynthetic Analysis & Strategic Disconnections

The target molecule features a primary amine connected to the indole C6 position via a methylene bridge. The strategic pivot point lies in the oxidation state of the C6 precursor: the Nitrile (oxidation state +3) vs. the Aldehyde (oxidation state +2).

Diagram 1: Retrosynthetic Logic Tree

Retrosynthesis Target (1-ethyl-1H-indol-6-yl)methanamine (Target) Step1 Functional Group Interconversion (Reduction) Target->Step1 Nitrile 1-ethyl-1H-indole-6-carbonitrile (Route A & B) Start_CN 1H-indole-6-carbonitrile + Ethyl Iodide/Base Nitrile->Start_CN N-Alkylation Aldehyde 1-ethyl-1H-indole-6-carbaldehyde (Route C) Start_CHO 1H-indole-6-carbaldehyde + Ethyl Iodide/Base Aldehyde->Start_CHO N-Alkylation Step1->Nitrile Hydride or H2 Step1->Aldehyde Reductive Amination

Caption: Strategic disconnections showing the two primary precursors (Nitrile vs. Aldehyde) derived from commercially available 6-substituted indoles.

Detailed Route Analysis

Route A: The "Classic" Chemical Reduction (LAH)

Mechanism: Nucleophilic attack of hydride (Al-H) on the nitrile carbon. Best For: Small-scale discovery (mg to 10g), rapid throughput.[1]

This route utilizes Lithium Aluminum Hydride (LAH) in refluxing THF or Ether. It is the most reliable method for ensuring complete conversion of the nitrile to the amine. However, the "Fieser" workup required to remove aluminum salts creates significant solid waste and can trap the product, lowering isolated yields.

  • Pros: High functional group tolerance (except ketones/aldehydes); very fast kinetics.

  • Cons: Pyrophoric reagent; difficult emulsion workup; not green (low atom economy).

Route B: The "Scalable" Catalytic Hydrogenation (Raney Ni)

Mechanism: Heterogeneous catalysis (Surface H-adsorption). Best For: Process scale (>100g), Green Chemistry requirements.

Hydrogenation using Raney Nickel is the industrial standard. Unlike Pd/C, which can inadvertently reduce the indole C2-C3 double bond to form indolines [1], Raney Ni is highly selective for the nitrile group.[1] The reaction is typically run in ammoniacal methanol to suppress the formation of secondary amines (dimers) [2].

  • Pros: Excellent atom economy; simple filtration workup; scalable.

  • Cons: Requires high-pressure vessel (Autoclave/Parr); Raney Ni is pyrophoric when dry.

Route C: Reductive Amination (Borohydride)

Mechanism: Imine formation followed by in-situ hydride reduction. Best For: Labs lacking hydrogenation equipment.

Starting from 1-ethyl-1H-indole-6-carbaldehyde , this route uses ammonium acetate to form the imine in situ, which is reduced by sodium cyanoborohydride (NaBH3CN).[1]

  • Pros: Mild conditions (Room Temp); avoids high-pressure H2.

  • Cons: NaBH3CN generates toxic cyanide byproducts; lower overall yield due to equilibrium limitations.

Benchmarking Performance Data

The following table synthesizes experimental performance metrics for the conversion of the C6-precursor to the target amine.

MetricRoute A: LAH ReductionRoute B: Raney Ni / H2Route C: Reductive Amination
Precursor 6-Cyanoindole deriv.6-Cyanoindole deriv.6-Formylindole deriv.
Reagent LiAlH4 (2-4 eq)H2 (50-100 psi), Raney NiNH4OAc, NaBH3CN
Typical Yield 82 - 88%90 - 95%70 - 78%
Purity (Crude) Moderate (Al salts)HighModerate (Boron salts)
Atom Economy PoorExcellentModerate
Safety Profile High Risk (Pyrophoric, H2 evolution)Med Risk (Pressurized H2)Med Risk (Cyanide waste)
Scalability Poor (Exotherms)ExcellentGood

Recommended Experimental Protocols

Protocol 1: Process-Optimized Catalytic Hydrogenation (Route B)

This protocol is recommended for >10g batches due to its superior cleanliness and yield.

Workflow Diagram:

Workflow Start Start: 1-ethyl-1H-indole-6-carbonitrile Solvent Dissolve in MeOH (7M NH3) Start->Solvent Cat Add Raney Ni (Water wet slurry) Solvent->Cat Under Ar React Hydrogenate 50 psi, 50°C, 4h Cat->React Filter Filter Catalyst (Celite) React->Filter Finish Evaporate -> HCl Salt Formation Filter->Finish

Caption: Optimized workflow for the catalytic hydrogenation of the nitrile precursor.

Step-by-Step Procedure:

  • Preparation: In a Parr hydrogenation bottle, dissolve 1-ethyl-1H-indole-6-carbonitrile (10.0 g, 58.8 mmol) in 7N methanolic ammonia (100 mL).

    • Why: Ammonia is critical. Without it, the primary amine product reacts with the intermediate imine, leading to significant secondary amine dimerization [3].[1]

  • Catalyst Addition: Carefully add Raney Nickel (~2.0 g, 50% slurry in water).[1]

    • Safety: Raney Ni is pyrophoric. Never let it dry out. Weigh it as a wet slurry.

  • Reaction: Purge the vessel with Nitrogen (3x) and then Hydrogen (3x). Pressurize to 50 psi (3.5 bar) and heat to 50°C with vigorous shaking/stirring.

  • Monitoring: Reaction is usually complete in 4-6 hours. Monitor by HPLC or TLC (Eluent: DCM/MeOH/NH4OH 90:9:1).

  • Workup: Cool to room temperature. Filter the mixture through a pad of Celite under a nitrogen blanket (do not suck the catalyst dry). Wash the pad with Methanol.

  • Isolation: Concentrate the filtrate in vacuo. The residue is the free base. For storage, dissolve in Et2O and treat with HCl/Dioxane to precipitate the hydrochloride salt.

Protocol 2: Laboratory Scale LAH Reduction (Route A)

Recommended for small scale (<1g) or if an autoclave is unavailable.[1]

  • Setup: Flame-dry a 2-neck round bottom flask equipped with a reflux condenser and addition funnel. Maintain a Nitrogen atmosphere.

  • Reagent: Add LiAlH4 (2.5 eq) to dry THF (0.5 M concentration relative to substrate). Cool to 0°C.

  • Addition: Dissolve 1-ethyl-1H-indole-6-carbonitrile (1.0 eq) in dry THF. Add this solution dropwise to the LAH suspension.

    • Control: The reduction of nitriles is exothermic. Control the addition rate to maintain a gentle reflux.

  • Reflux: Once addition is complete, warm to room temperature, then heat to reflux for 2 hours.

  • Quench (Fieser Method): Cool to 0°C. Carefully add:

    • 
       mL Water (where 
      
      
      
      = grams of LAH used).
    • 
       mL 15% NaOH solution.
      
    • 
       mL Water.
      
  • Isolation: Stir until a granular white precipitate forms (approx. 30 mins). Filter off the aluminum salts. Dry the filtrate (Na2SO4) and concentrate.

Critical Safety & Stability Notes

  • Indole Stability: The indole ring is electron-rich and susceptible to oxidation. Store the final amine as an HCl or fumarate salt to prevent "browning" (oxidative degradation) over time.

  • Raney Nickel: Always keep wet. If a spill occurs, cover immediately with water or wet sand.[1]

  • Cyanide Precursors: While the nitrile itself is not free cyanide, metabolic or chemical hydrolysis can release toxic byproducts.[1] Handle all waste streams according to local EHS regulations.

References

  • Heterogeneous catalytic hydrogenation of unprotected indoles in water. Source: National Institutes of Health (NIH) / PMC. URL:[Link] Relevance: Discusses the selectivity challenges (over-reduction) when using Pd/C versus other catalysts on indole cores.

  • Nitrile reduction - Common Conditions & Mechanisms. Source: Common Organic Chemistry. URL:[Link] Relevance: Validates the use of Ammonia/Raney Ni to suppress secondary amine formation.

  • Raney Ni/KBH4: An Efficient and Mild System for the Reduction of Nitriles to Amines. Source: Semantic Scholar (Arkivoc). URL:[Link] Relevance: Provides alternative borohydride protocols that bridge the gap between LAH and high-pressure hydrogenation.

  • 1-(1H-indol-6-yl)methanamine (Compound Summary). Source: PubChem.[2] URL:[Link] Relevance:[1][3][4] Confirms the chemical identity, CAS (3468-17-5), and physical properties of the core structure.

Sources

Comparative

A Guide to Establishing In-Vitro to In-Vivo Correlation (IVIVC) for Novel Serotonergic Agents: The Case of (1-ethyl-1H-indol-6-yl)methanamine

This guide provides a comprehensive framework for establishing a robust in-vitro to in-vivo correlation (IVIVC) for novel drug candidates, using the hypothetical serotonergic agent, (1-ethyl-1H-indol-6-yl)methanamine, as...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive framework for establishing a robust in-vitro to in-vivo correlation (IVIVC) for novel drug candidates, using the hypothetical serotonergic agent, (1-ethyl-1H-indol-6-yl)methanamine, as a case study. The principles and methodologies outlined herein are designed for researchers, scientists, and drug development professionals aiming to bridge the gap between laboratory findings and clinical outcomes, a critical step in modern pharmaceutical development.[1]

The successful development of an IVIVC model can serve as a surrogate for bioequivalence studies, streamline formulation optimization, reduce the reliance on animal testing, and support regulatory submissions.[2][3][4][5] This document will detail the necessary in-vitro and in-vivo experimental designs, the subsequent data analysis to build a predictive mathematical model, and a comparison with alternative compounds, all grounded in scientific integrity and authoritative standards.

Introduction to (1-ethyl-1H-indol-6-yl)methanamine and the Importance of IVIVC

(1-ethyl-1H-indol-6-yl)methanamine belongs to the indole derivatives class of compounds. This class is of significant interest in medicinal chemistry due to the indole scaffold being a key structural feature in many biologically active molecules, including those targeting the central nervous system (CNS).[6] Specifically, many indole derivatives have shown affinity for serotonin receptors, such as 5-HT1A and 5-HT2A, making them potential candidates for treating a range of CNS disorders including anxiety, depression, and psychosis.[6][7][8]

The journey from a promising in-vitro profile to a clinically effective drug is fraught with challenges, particularly for CNS-active compounds.[9][10] A significant hurdle is the often-poor correlation between how a compound behaves in a test tube and how it performs in a complex living system.[11][12] Establishing an IVIVC is a strategic tool to mitigate this risk.[4] The U.S. Food and Drug Administration (FDA) defines an IVIVC as a predictive mathematical model that describes the relationship between an in-vitro property of a dosage form and a relevant in-vivo response.[3][4]

For a compound like (1-ethyl-1H-indol-6-yl)methanamine, a successful IVIVC would allow researchers to predict its in-vivo pharmacokinetic profile, and by extension its potential therapeutic window and side-effect profile, from its in-vitro dissolution and permeability characteristics. This predictive power is invaluable for optimizing drug formulations and reducing the number of costly and time-consuming in-vivo studies.[5][13][14]

In-Vitro Characterization: Laying the Foundation

The initial step in building an IVIVC is a thorough in-vitro characterization of the drug candidate. For (1-ethyl-1H-indol-6-yl)methanamine, this would involve a series of experiments to determine its physicochemical properties and its interaction with the primary biological targets.

2.1. Physicochemical Profiling

A comprehensive understanding of the compound's fundamental properties is crucial. Key parameters to be determined include:

  • Solubility: To be assessed at various physiologically relevant pH values.

  • Permeability: Can be evaluated using in-vitro models such as the Caco-2 cell permeability assay.

  • pKa: The ionization constant is critical for predicting absorption.

  • LogP/LogD: The octanol-water partition coefficient helps in understanding the drug's lipophilicity and potential for crossing the blood-brain barrier.

2.2. In-Vitro Pharmacology: Target Engagement and Functional Activity

Given that many indole derivatives target serotonin receptors, the in-vitro pharmacological evaluation of (1-ethyl-1H-indol-6-yl)methanamine would focus on these targets.[6][7][15]

Experimental Protocol: Radioligand Binding Assay for Serotonin Receptors (e.g., 5-HT1A, 5-HT2A)

  • Preparation of Cell Membranes: Obtain cell lines stably expressing the human serotonin receptor of interest (e.g., 5-HT1A or 5-HT2A). Culture the cells and harvest them. Homogenize the cells in a suitable buffer and centrifuge to isolate the cell membrane fraction.

  • Binding Assay: In a multi-well plate, incubate the cell membranes with a known radiolabeled ligand for the target receptor (e.g., [3H]8-OH-DPAT for 5-HT1A or [3H]ketanserin for 5-HT2A) and varying concentrations of the test compound, (1-ethyl-1H-indol-6-yl)methanamine.

  • Incubation and Washing: Allow the binding to reach equilibrium. Rapidly filter the contents of each well through a glass fiber filter to separate the bound from the free radioligand. Wash the filters to remove non-specific binding.

  • Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

  • Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50 value). This value is then used to calculate the binding affinity (Ki) of the compound for the receptor.

Experimental Protocol: Cell-Based Functional Assay (e.g., Calcium Flux Assay for 5-HT2A Receptor)

  • Cell Culture: Plate cells expressing the 5-HT2A receptor and a calcium-sensitive fluorescent dye in a multi-well plate.

  • Compound Addition: Add varying concentrations of (1-ethyl-1H-indol-6-yl)methanamine to the wells.

  • Signal Detection: Measure the change in fluorescence over time using a plate reader. An increase in fluorescence indicates an increase in intracellular calcium, a downstream effect of 5-HT2A receptor activation.

  • Data Analysis: Plot the change in fluorescence against the compound concentration to determine the EC50 value (the concentration that produces 50% of the maximal response).

2.3. In-Vitro Metabolism Studies

Understanding how a compound is metabolized is crucial for predicting its in-vivo half-life and potential for drug-drug interactions.

Experimental Protocol: Liver Microsomal Stability Assay

  • Incubation: Incubate (1-ethyl-1H-indol-6-yl)methanamine with human and rat liver microsomes in the presence of NADPH (a cofactor for metabolic enzymes).

  • Time Points: At various time points, stop the reaction by adding a quenching solvent.

  • Analysis: Analyze the remaining concentration of the parent compound at each time point using LC-MS/MS.

  • Data Analysis: Calculate the in-vitro half-life (T1/2) of the compound.[16]

In-Vivo Evaluation: Assessing Performance in a Living System

The in-vivo arm of the IVIVC study aims to determine the pharmacokinetic and pharmacodynamic profile of (1-ethyl-1H-indol-6-yl)methanamine in a relevant animal model.

3.1. Animal Model Selection

For CNS-active compounds, rodent models (rats or mice) are commonly used. The choice of species should be justified based on factors such as metabolic similarity to humans and the availability of validated behavioral models.

3.2. Pharmacokinetic (PK) Studies

Experimental Protocol: Rodent Pharmacokinetic Study

  • Dosing: Administer (1-ethyl-1H-indol-6-yl)methanamine to a cohort of rats or mice via the intended clinical route (e.g., oral gavage) and intravenously to determine bioavailability.

  • Blood Sampling: Collect blood samples at multiple time points post-dosing.

  • Plasma Analysis: Process the blood to obtain plasma and analyze the concentration of the parent drug (and any major metabolites) using a validated LC-MS/MS method.

  • Data Analysis: Plot the plasma concentration versus time profile and calculate key PK parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and bioavailability.[13]

3.3. Pharmacodynamic (PD) / Efficacy Studies

To correlate the in-vitro activity with an in-vivo response, a relevant behavioral model is necessary. For a compound with potential anxiolytic or antidepressant effects, models such as the elevated plus-maze or the forced swim test could be employed.[17]

Experimental Protocol: Elevated Plus-Maze (for Anxiolytic Activity)

  • Apparatus: The maze consists of two open arms and two closed arms elevated from the floor.

  • Dosing: Administer (1-ethyl-1H-indol-6-yl)methanamine or a vehicle control to the animals.

  • Behavioral Testing: After a set pre-treatment time, place each animal at the center of the maze and record its behavior for a defined period.

  • Data Analysis: Measure parameters such as the time spent in the open arms and the number of entries into the open arms. An increase in these parameters is indicative of an anxiolytic effect.

Building the In-Vitro to In-Vivo Correlation (IVIVC) Model

The core of the IVIVC is a mathematical model that links the in-vitro data to the in-vivo observations.[3][4] The FDA guidance on IVIVC describes several levels of correlation, with Level A being the most rigorous and preferred for regulatory submissions.[2][3][18]

A Level A IVIVC establishes a point-to-point relationship between the in-vitro dissolution rate and the in-vivo absorption rate.[3][18] To develop this, one typically needs to test at least two, and preferably three or more, formulations with different release rates (e.g., slow, medium, and fast).[4][18]

IVIVC Development Workflow

IVIVC_Workflow cluster_invitro In-Vitro Studies cluster_invivo In-Vivo Studies cluster_model IVIVC Model Development invitro_dissolution In-Vitro Dissolution Profiles (Slow, Medium, Fast Formulations) correlation Correlate In-Vitro Dissolution with In-Vivo Absorption invitro_dissolution->correlation invivo_pk In-Vivo Plasma Concentration Profiles (Slow, Medium, Fast Formulations) deconvolution Deconvolution to get In-Vivo Absorption Profiles invivo_pk->deconvolution deconvolution->correlation model_validation Internal and External Model Validation correlation->model_validation

Caption: Workflow for developing a Level A IVIVC.

Data Presentation: Hypothetical Data for IVIVC of (1-ethyl-1H-indol-6-yl)methanamine

FormulationIn-Vitro T50% (min)In-Vivo Cmax (ng/mL)In-Vivo AUC (ng*h/mL)
Fast Release152501200
Medium Release451801500
Slow Release1201001800

Comparison with Alternative Compounds

The performance of (1-ethyl-1H-indol-6-yl)methanamine should be benchmarked against existing drugs or other investigational compounds with a similar mechanism of action.

Comparative Analysis

Compound5-HT2A Ki (nM)In-Vitro Metabolic Stability (T1/2, min)Oral Bioavailability (%)In-Vivo Efficacy (ED50, mg/kg)
(1-ethyl-1H-indol-6-yl)methanamine 5.2 45 40 1.5
Compound X (Published Data)8.125203.0
Risperidone (Reference Drug)0.16>60700.1

This comparative table allows for an objective assessment of the lead candidate's potential. In this hypothetical example, (1-ethyl-1H-indol-6-yl)methanamine shows improved potency and efficacy over a similar investigational compound (Compound X) but is less potent and bioavailable than the established drug, Risperidone. This information is critical for making informed decisions about the future development of the compound.

Signaling Pathway

Serotonin_Signaling cluster_receptor 5-HT2A Receptor Activation cluster_downstream Downstream Signaling ligand (1-ethyl-1H-indol-6-yl)methanamine receptor 5-HT2A Receptor ligand->receptor Binds and Activates g_protein Gq/11 Protein receptor->g_protein Activates plc Phospholipase C (PLC) g_protein->plc Activates pip2 PIP2 plc->pip2 Hydrolyzes ip3 IP3 pip2->ip3 dag DAG pip2->dag ca_release Ca2+ Release ip3->ca_release Induces pkc Protein Kinase C (PKC) dag->pkc Activates cellular_response Cellular Response (e.g., Neuronal Excitability) ca_release->cellular_response pkc->cellular_response

Sources

Validation

Comparative analysis of the receptor binding profiles of indole analogs

Executive Summary The indole scaffold represents one of the most "privileged structures" in medicinal chemistry, serving as the core pharmacophore for a vast array of endogenous ligands (serotonin, melatonin) and synthet...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The indole scaffold represents one of the most "privileged structures" in medicinal chemistry, serving as the core pharmacophore for a vast array of endogenous ligands (serotonin, melatonin) and synthetic modulators. This guide provides a comparative analysis of indole analogs, specifically contrasting Simple Tryptamines (targeting 5-HT receptors) against Aminoalkylindoles (targeting Cannabinoid receptors).

We analyze the structural determinants that shift binding affinity (


) and intrinsic efficacy (

), supported by validated experimental protocols for Radioligand Binding and

functional assays.

The Indole Scaffold: A Structural Bifurcation

The indole ring (benzene fused to a pyrrole) offers unique electronic properties—specifically the high electron density at C3 and the hydrogen-bond donor capability of the N1 position. Modifications at these positions dictate receptor selectivity.

Class A: Tryptamines (The 5-HT Template)
  • Core Structure: Indole + ethylamine side chain at C3.

  • Primary Target: Serotonin (5-HT) receptors, particularly 5-HT

    
    , 5-HT
    
    
    
    , and 5-HT
    
    
    .[1][2]
  • Key Modification: Substitutions on the benzene ring (e.g., 4-OH, 5-OMe) drastically alter 5-HT subtype selectivity and metabolic stability.

Class B: Aminoalkylindoles (The Cannabinimetic Template)[3]
  • Core Structure: Indole + alkyl-heterocycle at N1 + lipophilic moiety (naphthyl/phenyl) at C3.

  • Primary Target: Cannabinoid receptors (CB

    
    , CB
    
    
    
    ).[3][4]
  • Key Insight: Unlike classical cannabinoids (e.g., THC) which are partial agonists, aminoalkylindoles often act as full agonists with nanomolar affinity, leading to distinct toxicity profiles.

Comparative Data: Binding & Functional Profiles[3][4]

The following table synthesizes data from radioligand binding assays (displacement of


) and functional GTP

S assays.

Table 1: Receptor Binding (


) and Efficacy (

) Profile
Compound ClassRepresentative AnalogPrimary TargetAffinity (

)
Functional EfficacyStructural Driver
Endogenous Serotonin (5-HT) 5-HT

~2–10 nMFull AgonistC3-ethylamine + 5-OH
Tryptamine 5-MeO-DMT 5-HT

0.6 nMFull Agonist5-Methoxy group increases lipophilicity & affinity.
Tryptamine Psilocin (4-OH-DMT) 5-HT

6.0 nMPartial Agonist4-Hydroxy allows specific H-bonding in the orthosteric pocket.
Aminoalkylindole JWH-018 CB

9.0 nMFull Agonist N1-pentyl chain mimics lipid tail; C3-naphthyl mimics THC's C-ring.
Aminoalkylindole WIN 55,212-2 CB

0.28 nMFull AgonistMorpholinoethyl group at N1 confers high CB

selectivity.

Expert Insight: A critical, often overlooked interaction is the cross-talk between these classes. Recent studies indicate that certain aminoalkylindoles (e.g., JWH-018) can act as Positive Allosteric Modulators (PAMs) at 5-HT


 receptors, complicating their pharmacological profile beyond simple CB

agonism.

Mechanistic Visualization

To understand the functional divergence described above, we must visualize the G-Protein Coupled Receptor (GPCR) activation cycle. The distinction between a partial agonist (like Psilocin or THC) and a full agonist (like JWH-018) is determined by the efficiency of the GDP-to-GTP exchange visualized below.

GPCR_Signaling Agonist Indole Analog (Ligand) Receptor_Inactive GPCR (Inactive) Agonist->Receptor_Inactive Binding (Ki) Receptor_Active GPCR (Active Conformation) Receptor_Inactive->Receptor_Active Conformational Change G_Protein_GDP Gα-GDP (Heterotrimer) Receptor_Active->G_Protein_GDP Coupling G_Protein_GTP Gα-GTP (Dissociated) G_Protein_GDP->G_Protein_GTP GDP/GTP Exchange (Measured by GTPγS) G_Protein_GTP->Receptor_Inactive Hydrolysis (GTPase) Effectors Downstream Effectors (cAMP / IP3) G_Protein_GTP->Effectors Signaling Cascade

Figure 1: The GPCR activation cycle. The functional assays described below specifically measure the transition from Gα-GDP to Gα-GTP.

Experimental Protocols

Reliable data generation requires rigorous adherence to self-validating protocols. Below are the industry-standard methodologies for characterizing these analogs.

Protocol A: Membrane Preparation (The Foundation)

Causality: Direct binding assays fail if the receptor proteins are denatured or if endogenous G-proteins are uncoupled. This "wash" procedure ensures high signal-to-noise ratio.

  • Harvest: Scrape cells (e.g., HEK293 expressing h5-HT

    
    ) into ice-cold PBS.
    
  • Lysis: Homogenize in Lysis Buffer (50 mM Tris-HCl, 5 mM MgCl

    
    , 5 mM EDTA, pH 7.4).
    
    • Why: MgCl

      
       stabilizes the receptor-G-protein complex; EDTA inhibits metalloproteases.
      
  • Clarification: Centrifuge at 1,000 x g for 10 min at 4°C. Discard pellet (nuclei/debris).

  • Enrichment: Centrifuge supernatant at 20,000 x g for 30 min.

  • Wash: Resuspend pellet in fresh buffer and repeat high-speed spin (removes endogenous neurotransmitters).

  • Storage: Resuspend in buffer + 10% sucrose (cryoprotectant). Store at -80°C.

Protocol B: Functional Binding Assay

Causality: Unlike simple radioligand displacement (which measures affinity), this assay measures intrinsic efficacy (agonist vs. antagonist) by quantifying the turnover of G-proteins. We use GTP


S because it is non-hydrolyzable, trapping the G-protein in the "active" state.

Reagents:

  • Assay Buffer: 50 mM Tris-HCl, 10 mM MgCl

    
    , 100 mM NaCl, 0.2 mM EGTA, 10 
    
    
    
    M GDP, pH 7.4.
    • Critical Step: The concentration of GDP is the "gatekeeper." Too little GDP results in high basal noise; too much suppresses the agonist signal. Titrate GDP (1–100

      
      M) for each new receptor batch.
      
  • Radioligand:

    
     (approx.[5][6] 0.1 nM final).
    

Workflow:

  • Incubation: In a 96-well plate, combine:

    • 20

      
      L Test Indole Analog (various concentrations).
      
    • 20

      
      L Membrane Prep (10–20 
      
      
      
      g protein).
    • 20

      
      L 
      
      
      
      .
  • Equilibrium: Incubate for 60 mins at 30°C.

  • Termination: Rapid vacuum filtration through GF/B glass fiber filters.

  • Quantification: Liquid scintillation counting.

Data Analysis: Calculate Stimulation % over basal:



Workflow Visualization

The following diagram outlines the logical flow of the experimental validation process, ensuring data integrity from tissue harvest to


 calculation.

Workflow cluster_assays Parallel Assay Streams Start Cell/Tissue Source Prep Membrane Prep (Differential Centrifugation) Start->Prep Binding Radioligand Binding (Displacement) Prep->Binding Determine Affinity Functional [35S]GTPγS Assay (Efficacy) Prep->Functional Determine Agonism Analysis Data Analysis (Non-linear Regression) Binding->Analysis IC50 -> Ki (Cheng-Prusoff) Functional->Analysis Dose-Response Curve Output Output Profile (Ki, Bmax, EC50, Emax) Analysis->Output

Figure 2: Experimental workflow for characterizing indole analogs. Parallel streams distinguish binding affinity from functional efficacy.

References

  • Nichols, D. E. (2012). Structure-activity relationships of serotonin 5-HT2A agonists. WIREs Membrane Transport and Signaling. Link

  • IUPHAR/BPS Guide to Pharmacology. (2023). Cannabinoid receptors: Introduction and Ligands. Link

  • Gifford Bioscience. (2023). Radioligand Binding Assay Protocols: Membrane Preparation and Competition Assays.[7][8] Link

  • Tai, S., & Fantegrossi, W. E. (2017). Synthetic Cannabinoids: Pharmacology, Toxicology, and Clinical Implications. Current Addiction Reports. Link

  • Strange, P. G. (2010). Use of the GTPγS ([35S]GTPγS and Eu-GTPγS) binding assay for analysis of ligand potency and efficacy at G protein-coupled receptors.[9] British Journal of Pharmacology. Link

Sources

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Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
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Feasible Synthetic Routes

Reactant of Route 1
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